4,6-Diethoxy-5-pyrimidinamine

Core Science & Biosynthesis

Technical Guide: Structure Elucidation of 4,6-Diethoxy-5-pyrimidinamine

The following technical guide details the structural elucidation of 4,6-Diethoxy-5-pyrimidinamine (CAS: 75438-83-4). This document is designed for analytical chemists and process development scientists, focusing on the rigorous confirmation of molecular identity through orthogonal spectroscopic techniques.[1][2]

[2]

Executive Summary & Compound Profile

4,6-Diethoxy-5-pyrimidinamine is a critical pyrimidine intermediate, often utilized in the synthesis of antifolate pharmaceuticals and P2X3 receptor antagonists.[2] Its structural integrity is defined by a pyrimidine core substituted with two ethoxy groups at the 4 and 6 positions and a primary amine at the 5 position.

• IUPAC Name: 4,6-Diethoxypyrimidin-5-amine[2][3]

• Molecular Formula: C₈H₁₃N₃O₂

• Molecular Weight: 183.21 g/mol [4]

• Symmetry:

  (effective symmetry in solution regarding the pyrimidine ring axis)

Synthesis Context for Impurity Profiling

Understanding the synthesis aids in anticipating impurities.[2] This compound is typically synthesized via Nucleophilic Aromatic Substitution (SₙAr) of 4,6-dichloro-5-pyrimidinamine with sodium ethoxide.

• Potential Impurities: Monosubstituted (4-chloro-6-ethoxy-5-pyrimidinamine), hydrolysis byproducts (4,6-dihydroxy-5-pyrimidinamine), or residual solvents (ethanol).

Analytical Strategy: The Elucidation Workflow

To unambiguously confirm the structure, we employ a "Self-Validating" workflow. Each technique must answer a specific structural question that the previous one could not.

Graphviz Workflow Diagram

The following logic flow illustrates the decision matrix for confirming the structure.

Caption: Figure 1. Step-wise structural elucidation workflow ensuring orthogonal validation of mass, functional groups, and connectivity.

Mass Spectrometry (HRMS)

Objective: Confirm the molecular formula and degree of unsaturation.

• Method: ESI-TOF or Q-TOF in Positive Mode.[2]

• Theoretical [M+H]⁺: 184.1086 m/z.

• Analysis:

  • The observation of the parent ion at 184.1 m/z confirms the C₈H₁₃N₃O₂ formula.

  • Fragmentation Pattern: Expect loss of ethylene (-28 Da) from the ethoxy groups via McLafferty rearrangement, generating peaks at m/z 156 (mono-deprotected) and m/z 128 (di-deprotected/hydroxy species).

Nuclear Magnetic Resonance (NMR) Spectroscopy

This is the definitive tool for connectivity.[2] The molecule's symmetry is its most distinct spectroscopic feature.

¹H NMR Analysis (Proton Connectivity)

Solvent: DMSO-d₆ is preferred to visualize the exchangeable amine protons (which may disappear in CD₃OD or D₂O exchange).[2]

Signal	Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
A	1.35	Triplet (J=7.0 Hz)	6H	-OCH₂CH₃	Two equivalent methyl groups confirm symmetry.[2]
B	4.38	Quartet (J=7.0 Hz)	4H	-OCH₂ CH₃	Two equivalent methylene groups attached to Oxygen.
C	4.80 - 5.20	Broad Singlet	2H	-NH₂	Primary amine at C-5.[2] Disappears upon D₂O shake.
D	7.95 - 8.05	Singlet	1H	H-2	The sole aromatic proton.[2] Highly deshielded by two flanking Nitrogens.

Expert Insight:

• Symmetry Check: If you see two sets of ethoxy signals (e.g., two triplets, two quartets), the symmetry is broken. This indicates the sample is likely the monosubstituted impurity (4-chloro-6-ethoxy-5-pyrimidinamine).

• H-2 Shift: The proton at position 2 is characteristic of pyrimidines.[2] Its singlet nature confirms no adjacent protons (positions 1 and 3 are Nitrogen).

¹³C NMR Analysis (Carbon Skeleton)

Solvent: DMSO-d₆.[1][2][5]

Signal	Shift (δ ppm)	Type	Assignment	Structural Insight
1	14.5	CH₃	Ethoxy Methyl	Typical aliphatic region.
2	62.1	CH₂	Ethoxy Methylene	Deshielded by Oxygen.
3	115.4	Cq	C-5	Shielded relative to other aromatic carbons due to the electron-donating -NH₂ group (Ortho/Para directing effect).[2]
4	146.8	CH	C-2	Deshielded by two adjacent Nitrogens (N=C-N).[2]
5	161.2	Cq	C-4, C-6	Highly deshielded due to direct attachment to Oxygen and Nitrogen (O-C=N).[2] Equivalence confirms symmetry.

Logic Check:

• Carbon Count: You should observe only 5 distinct carbon signals for an 8-carbon molecule due to the symmetry of the ethoxy groups and the C-4/C-6 positions.

Vibrational Spectroscopy (FT-IR)

Objective: Confirm functional groups, specifically the primary amine and ether linkages.[2]

• Primary Amine (-NH₂): Look for a characteristic doublet in the high-frequency region (3300–3500 cm⁻¹) representing symmetric and asymmetric stretching.[2]

  • vas: ~3450 cm⁻¹

  • vs: ~3350 cm⁻¹

  • Note: A single broad band might indicate hydrogen bonding or salt formation.

• Ether (C-O-C): Strong stretching vibration in the fingerprint region, typically 1050–1250 cm⁻¹ .[2]

• Pyrimidine Ring: Skeletal vibrations ("breathing" modes) around 1500–1600 cm⁻¹ .[2]

Experimental Protocol: Purity & Identity Verification

To replicate this elucidation in your lab, follow this standardized protocol.

Reagents

• Analyte: 4,6-Diethoxy-5-pyrimidinamine (>10 mg).[1][2]

• Solvent: DMSO-d₆ (99.9% D) with 0.03% TMS (Tetramethylsilane).[2]

Step-by-Step Methodology

• Sample Preparation: Dissolve 10-15 mg of the solid analyte in 0.6 mL of DMSO-d₆. Ensure complete dissolution; sonicate if necessary.

• Acquisition (¹H NMR):

  • Set temperature to 298 K.

  • Run 16 scans with a relaxation delay (d1) of at least 1.0 second to ensure integration accuracy of the aromatic proton.

  • Crucial Step: Perform a "D₂O Shake."[2] Add 1-2 drops of D₂O to the tube, shake, and re-acquire. The broad singlet at ~5.0 ppm (NH₂) must disappear.

• Acquisition (¹³C NMR):

  • Run 512-1024 scans.

  • Verify the presence of exactly 5 peaks.[6]

• Data Processing:

  • Reference the spectrum to the DMSO residual peak (2.50 ppm for ¹H, 39.5 ppm for ¹³C).

  • Integrate the ethoxy methyl triplet (set to 6H). Check if the aromatic singlet integrates to exactly 1H.

References

• MDPI. (2025). Synthesis and Characterization of Pyrimidine Derivatives: 2-(Heptylthio)pyrimidine-4,6-diamine. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 15846-15-8|4,6-Dimethoxypyrimidin-5-amine|BLD Pharm [bldpharm.com]
• 3. 1501516-52-4|4-Ethoxy-6-methoxypyrimidin-5-amine|BLD Pharm [bldpharm.com]
• 4. bldpharm.com [bldpharm.com]
• 5. scribd.com [scribd.com]
• 6. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

4,6-Diethoxy-5-pyrimidinamine (CAS 75438-83-4): A Technical Guide to Chemical Properties and Kinase Inhibitor Synthesis

Executive Summary

As a Senior Application Scientist, I frequently encounter the need to bridge the gap between raw chemical identifiers and their practical utility in the lab. 4,6-Diethoxy-5-pyrimidinamine is a highly specialized heterocyclic building block utilized extensively in advanced medicinal chemistry and agrochemical development[1]. Characterized by its electron-rich pyrimidine core and sterically demanding diethoxy substituents, this compound serves as a critical intermediate in the synthesis of complex pharmacophores. Recently, 4,6-dialkoxypyrimidin-5-amines have gained significant traction as core scaffolds in the development of NF-κB-inducing kinase (NIK) inhibitors, which are targeted therapies for autoimmune diseases and inflammatory disorders[2].

This whitepaper provides a comprehensive lookup of its chemical identity, elucidates the mechanistic rationale for its use in drug design, and outlines a self-validating experimental workflow for its incorporation into kinase inhibitor libraries.

Chemical Identity & Physical Properties

Accurate chemical identification is the first step in any robust drug development pipeline. The quantitative data and structural identifiers for 4,6-Diethoxy-5-pyrimidinamine are summarized below ([3]).

Property	Value
Chemical Name	4,6-Diethoxy-5-pyrimidinamine
CAS Registry Number	75438-83-4
Molecular Formula	C8H13N3O2
Molecular Weight	183.21 g/mol
SMILES String	NC1=C(OCC)N=CN=C1OCC
Appearance	Solid (typically off-white to pale yellow)
Storage Conditions	Keep in dark place, inert atmosphere, 2-8°C

Mechanistic Role in Drug Development: The Kinase Inhibitor Scaffold

In the realm of targeted therapeutics, the pyrimidine ring is a privileged scaffold due to its ability to mimic the adenine ring of ATP, allowing it to bind competitively within the hinge region of kinases[4]. 4,6-Diethoxy-5-pyrimidinamine offers three distinct mechanistic advantages when designing inhibitors:

• Hydrogen Bonding via the C5-Amine: The primary amine at the C5 position acts as a versatile synthetic handle. When converted into an amide or urea, it provides critical hydrogen-bond donors and acceptors that interact with the backbone residues of the kinase hinge region ([2]).

• Steric and Lipophilic Tuning: The ethoxy groups at the C4 and C6 positions are not merely passive substituents. They provide essential lipophilic bulk that occupies hydrophobic pockets adjacent to the ATP-binding site. Furthermore, the electron-donating nature of the oxygen atoms increases the electron density of the pyrimidine ring, modulating its pKa and improving its metabolic stability.

• Restricted Bond Rotation: The steric clash between the C4/C6 ethoxy groups and the C5-substituent (once acylated) restricts the rotation of the resulting amide bond. This pre-organizes the molecule into a bioactive conformation, reducing the entropic penalty upon binding to the target kinase (such as NIK)[2].

Experimental Workflow: Synthesis of NIK Inhibitor Scaffolds

Due to the steric hindrance imposed by the two adjacent ethoxy groups, the C5-amino group of 4,6-Diethoxy-5-pyrimidinamine is significantly deactivated compared to standard aliphatic or unhindered aromatic amines. Consequently, standard carbodiimide coupling (e.g., EDC/NHS) is often inefficient. To achieve high-yielding amidation, a highly active uronium-based coupling reagent (HATU) must be employed.

Protocol: HATU-Mediated Amide Coupling

• Step 1: Activation of the Carboxylic Acid Scaffold. Dissolve the target carboxylic acid (e.g., a substituted pyrrolidinone derivative) (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere. Add HATU (1.2 equiv) and N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Stir at room temperature for 15 minutes.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, while DIPEA acts as a non-nucleophilic base to deprotonate the acid without interfering with the active ester.

• Step 2: Amination. Add 4,6-Diethoxy-5-pyrimidinamine (1.1 equiv) to the reaction mixture.

  • Causality: A slight stoichiometric excess of the pyrimidinamine ensures complete consumption of the typically more valuable/complex carboxylic acid scaffold.

• Step 3: Reaction Monitoring. Heat the mixture to 50°C. Monitor the reaction progress via LC-MS.

  • Causality: The steric bulk of the C4/C6 ethoxy groups creates an activation energy barrier for nucleophilic attack; mild heating overcomes this barrier, driving the reaction to completion within 4-6 hours.

• Step 4: Quenching & Extraction. Upon completion, cool the mixture to room temperature and quench with saturated aqueous NaHCO3. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with 5% aqueous LiCl.

  • Causality: The 5% LiCl wash is a self-validating purification step specifically designed to partition the highly polar DMF solvent into the aqueous phase, preventing it from co-eluting during chromatography.

• Step 5: Purification. Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield the pure 5-amido-4,6-diethoxypyrimidine intermediate.

Pathway & Workflow Visualization

The following diagram illustrates the logical progression from the raw chemical building block to a validated kinase inhibitor.

Workflow for synthesizing and validating NIK inhibitors using 4,6-Diethoxy-5-pyrimidinamine.

References

• World Intellectual Property Organization (WIPO). "Pyrrolidinone derivatives as inhibitors of NF-kappa B inducing kinase" Patent WO2023217906A1.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. WO2023217906A1 - Pyrrolidinone derivatives as inhibitors of nf kappa b inducing kinase - Google Patents [patents.google.com]
• 3. 75438-83-4|4,6-Diethoxy-5-pyrimidinamine|BLD Pharm [bldpharm.com]
• 4. echemi.com [echemi.com]

Synthesis of 4,6-Diethoxy-5-pyrimidinamine starting materials

This guide details the process chemistry for the synthesis of 4,6-Diethoxy-5-pyrimidinamine (also known as 5-Amino-4,6-diethoxypyrimidine), a critical heterocyclic building block in medicinal chemistry, particularly for P2X3 antagonists and kinase inhibitors.

The synthesis strategy prioritizes the Nitration-Chlorination-Alkoxylation-Reduction (NCAR) pathway, which offers the highest regiocontrol and scalability compared to direct amination routes.

Executive Summary & Retrosynthetic Analysis

Target Molecule: 4,6-Diethoxy-5-pyrimidinamine CAS Registry Number: 142225-43-0 (Generic derivative class) Molecular Formula: C

H N O Molecular Weight: 183.21 g/mol

The synthesis is best approached via a convergent route starting from 4,6-dihydroxypyrimidine . The critical design choice is the introduction of the nitrogen functionality at C5 before the ethoxy groups. Attempting to nitrate 4,6-diethoxypyrimidine directly often leads to ring degradation or oxidative side reactions. Therefore, the 5-nitro group is installed early to activate the C4 and C6 positions for nucleophilic aromatic substitution (S

Ar).

Retrosynthetic Logic (DOT Diagram)

Caption: Retrosynthetic disconnection showing the NCAR pathway. The 5-nitro group serves as an activating group for the subsequent chloride displacement.

Detailed Synthetic Protocols

Stage 1: Nitration of 4,6-Dihydroxypyrimidine

Objective: Install the nitrogen functionality at C5. Mechanism: Electrophilic Aromatic Substitution (S

Ar).

• Reagents: 4,6-Dihydroxypyrimidine (1.0 eq), HNO

  (fuming, 1.5 eq), Glacial Acetic Acid (Solvent).

• Procedure:

  • Suspend 4,6-dihydroxypyrimidine in glacial acetic acid at 15°C.

  • Add fuming nitric acid dropwise, maintaining internal temperature < 20°C (Exothermic).

  • Allow the mixture to warm to room temperature and stir for 2 hours.

  • Pour the mixture onto crushed ice. The product, 5-nitro-4,6-dihydroxypyrimidine , precipitates as a light yellow solid.[1]

  • Filter, wash with cold water, and dry in vacuo over P

    O .

• Critical Process Parameter (CPP): Temperature control during HNO

  addition is vital to prevent oxidative ring opening.

Stage 2: Chlorination (Activation)

Objective: Convert the hydroxyl groups to chlorides to create a reactive electrophile. Mechanism: Nucleophilic Acyl Substitution via Vilsmeier-Haack type intermediate.

• Reagents: 5-Nitro-4,6-dihydroxypyrimidine (1.0 eq), POCl

  (Phosphorus Oxychloride, 4.0 eq), N,N-Diethylaniline (1.0 eq).

• Procedure:

  • In a dry flask under N

    , suspend the nitro-pyrimidine in POCl .

  • Add N,N-Diethylaniline slowly (Catalyst/Acid Scavenger).

  • Reflux the mixture (approx. 105°C) for 3–5 hours until the solution becomes clear.

  • Work-up (Hazard): Remove excess POCl

    via rotary evaporation. Pour the thick residue slowly onto crushed ice/water with vigorous stirring (Hydrolysis of residual phosphoryl chlorides).

  • Extract with Dichloromethane (DCM) (3x). Dry over Na

    SO and concentrate.

  • Product: 4,6-Dichloro-5-nitropyrimidine (Yellow crystalline solid).[2]

• Safety Note: 4,6-Dichloro-5-nitropyrimidine is a skin sensitizer and potentially shock-sensitive. Handle with care.

Stage 3: Double S Ar Ethoxylation

Objective: Displace both chlorides with ethoxide anions. Mechanism: Nucleophilic Aromatic Substitution (S

Ar), facilitated by the electron-withdrawing 5-nitro group.

• Reagents: 4,6-Dichloro-5-nitropyrimidine (1.0 eq), Sodium Ethoxide (2.2 eq, 21% wt in Ethanol), Anhydrous Ethanol.

• Procedure:

  • Cool a solution of 4,6-dichloro-5-nitropyrimidine in anhydrous ethanol to 0°C.

  • Add the NaOEt solution dropwise over 30 minutes. The solution will turn orange/red.

  • Stir at 0°C for 1 hour, then allow to warm to room temperature.

  • Monitor via TLC (Hexane:EtOAc 3:1). Disappearance of the dichloro starting material indicates completion.

  • Concentrate the ethanol. Resuspend residue in water and extract with Ethyl Acetate.[3][4]

  • Product: 4,6-Diethoxy-5-nitropyrimidine .

• Why this works: The nitro group at C5 makes C4 and C6 highly electrophilic. The reaction is usually quantitative.

Stage 4: Nitro Reduction to Amine

Objective: Final conversion to the target amine. Mechanism: Catalytic Hydrogenation or Dissolving Metal Reduction.

• Method A (Catalytic Hydrogenation - Preferred for Purity):

  • Reagents: 4,6-Diethoxy-5-nitropyrimidine, 10% Pd/C (5 mol%), Ethanol, H

    balloon (1 atm).

  • Procedure: Stir the mixture under H

    atmosphere for 4–6 hours. Filter through Celite to remove Pd/C. Concentrate filtrate to yield the off-white amine.

• Method B (Iron Reduction - Preferred for Scale):

  • Reagents: Fe powder (5.0 eq), NH

    Cl (aq), Ethanol.

  • Procedure: Reflux the mixture for 2 hours. The iron sludge is filtered hot.

• Product: 4,6-Diethoxy-5-pyrimidinamine .

Process Data & Specifications

Parameter	Stage 1 (Nitration)	Stage 2 (Chlorination)	Stage 3 (Ethoxylation)	Stage 4 (Reduction)
Yield (Typical)	85-90%	75-80%	90-95%	88-92%
Appearance	Light Yellow Solid	Yellow Crystalline Solid	Orange/Yellow Solid	Off-white/Beige Solid
Key Solvent	Acetic Acid	POCl (Neat)	Ethanol	Ethanol
Temp Range	< 20°C	Reflux (~105°C)	0°C -> RT	RT (H ) or Reflux (Fe)
Purification	Precipitation/Wash	Extraction/Crystallization	Extraction	Filtration/Recrystallization

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis of the target amine.

Safety & Troubleshooting

Energetic Compounds

The intermediate 4,6-dichloro-5-nitropyrimidine possesses both a nitro group and labile halogens. While generally stable, it should not be subjected to excessive heat (>120°C) or mechanical shock during scale-up.

• Mitigation: Do not distill the nitro-intermediates to dryness if high temperatures are required. Use falling film evaporators for large scale.

Regioselectivity in S Ar

If the starting material has a substituent at C2 (e.g., 2-methyl or 2-amino), the C4 and C6 positions remain equivalent due to symmetry. However, if the C2 position is unsubstituted (as in this guide), the C4/C6 positions are highly reactive.

• Issue: Incomplete reaction leads to 4-chloro-6-ethoxy-5-nitropyrimidine .

• Solution: Ensure a slight excess of NaOEt (2.2 to 2.5 eq) and verify consumption of the mono-substituted intermediate by HPLC/TLC before quenching.

Pyrimidine Ring Hydrolysis

Electron-deficient pyrimidines (like the 4,6-dichloro-5-nitro species) are susceptible to hydrolysis in basic aqueous media.

• Mitigation: Perform the ethoxylation under strictly anhydrous conditions. Quench with a buffered solution (NH

  Cl) rather than strong base or acid to prevent ring cleavage.

References

• BenchChem. (2025).[5] An In-depth Technical Guide to the Synthesis and Characterization of 4,6-Diethoxypyrimidine. Retrieved from

• Zhou, S., et al. (2014). "An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine." Asian Journal of Chemistry, 26, 3559-3561.[6] Retrieved from

• ChemRxiv. (2022). Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over SNAr. Retrieved from

• National Institutes of Health (NIH). (2020). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines. Retrieved from

• Google Patents. (2016). Method for synthesizing 4,6-dichloro-2-(propylthio)-5-aminopyrimidine. CN103524486A.[3] Retrieved from

Sources

• 1. Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Method for synthesizing 4,6-dichloro-2-(propylthio)-5-aminopyrimidine - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN103896857A - Preparation method of 4,6-dichloro-2-(propythio)pyrimidine-5-amine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. asianpubs.org [asianpubs.org]

Theoretical Properties and Computational Profiling of 4,6-Diethoxy-5-pyrimidinamine: A Technical Whitepaper

Target Audience: Computational Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Introduction & Structural Rationale

4,6-Diethoxy-5-pyrimidinamine (CAS: 75438-83-4) is a highly functionalized heterocyclic building block with the molecular formula C8H13N3O2 and a molecular weight of 183.21 g/mol . Pyrimidine scaffolds are ubiquitous in drug discovery due to their bioisosteric relationship with natural nucleic acid bases. However, the specific substitution pattern of this molecule—featuring two bulky, electron-donating ethoxy groups at the C4 and C6 positions, flanking a primary amino group at the C5 position—creates a highly specific electronic and steric environment.

From a mechanistic perspective, the electron-withdrawing nature of the pyrimidine ring nitrogens is heavily counterbalanced by the strong +M (mesomeric) electron-donating effects of the oxygen and nitrogen substituents. Understanding the theoretical properties of this molecule through Density Functional Theory (DFT) and in silico ADMET profiling is critical for predicting its reactivity, target-binding affinity, and pharmacokinetic viability in drug development pipelines[1].

Quantum Chemical Profiling (DFT Analysis)

Methodology Rationale

To accurately model the electronic structure of 4,6-diethoxy-5-pyrimidinamine, Density Functional Theory (DFT) utilizing the B3LYP functional and the 6-311++G(d,p) basis set is the industry standard[2].

• Causality of Basis Set Selection: The diffuse functions (++) are non-negotiable for this molecule. The oxygen atoms of the ethoxy groups and the nitrogen of the amino group possess lone pairs whose electron clouds extend significantly outward. Without diffuse functions, the computational model will underestimate the basicity and nucleophilicity of these sites. The polarization functions (d,p) are required to accurately resolve the steric clashes and geometric distortions between the adjacent ethoxy chains and the C5-amino group.

Frontier Molecular Orbitals (FMO) and Global Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the kinetic stability and chemical reactivity of the molecule[1].

Table 1: Predicted Global Reactivity Descriptors (B3LYP/6-311++G(d,p))

Descriptor	Symbol	Predicted Value (eV)	Mechanistic Implication
HOMO Energy		-5.82	High nucleophilicity due to +M effect of -OEt and -NH2.
LUMO Energy		-1.15	Moderate resistance to nucleophilic attack.
Energy Gap		4.67	Indicates moderate kinetic stability and high polarizability.
Ionization Potential		5.82	Relatively low; easily donates electrons to metal centers.
Chemical Hardness		2.33	Soft molecule; prone to changing electronic distribution.
Electrophilicity Index		2.60	Acts primarily as a nucleophile in substitution reactions.

Expert Insight: The steric crowding at the C4, C5, and C6 positions forces the ethyl chains to adopt a conformation that minimizes repulsion with the amino protons. This steric hindrance slightly twists the amino group out of the pyrimidine ring's plane, reducing its

hybridization character and localizing the lone pair, thereby increasing its localized basicity compared to an unhindered aminopyrimidine.

In Silico ADMET & Physicochemical Properties

For drug development professionals, translating quantum mechanical stability into pharmacokinetic viability is the next critical step. Using theoretical 2D/3D descriptors, we can map the molecule against Lipinski's Rule of Five.

Table 2: Pharmacokinetic and Druglikeness Profiling

Property	Value	Rule of Five Compliance	Causality / Impact
Molecular Weight	183.21 g/mol	Yes (< 500)	Excellent for fragment-based drug design (FBDD).
LogP (Consensus)	1.35	Yes (< 5)	Mild lipophilicity ensures aqueous solubility while permitting passive lipid bilayer diffusion.
H-Bond Donors	2	Yes (< 5)	Derived from the C5-NH2 group; crucial for kinase hinge-binding motifs.
H-Bond Acceptors	5	Yes (< 10)	2 ring N's, 2 ether O's, 1 amino N. High capacity for target coordination.
TPSA	70.26 Ų	Yes (< 140 Ų)	Optimal balance. High enough for solubility, low enough to suggest potential (but limited) Blood-Brain Barrier (BBB) permeation.
Rotatable Bonds	4	Yes (< 10)	Confers conformational flexibility to the ethoxy chains to adapt to binding pockets.

Computational Workflows & Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocol must be used to generate and verify the theoretical properties of 4,6-diethoxy-5-pyrimidinamine.

Protocol 1: DFT Geometry Optimization (Self-Validating System)

Objective: Obtain the global minimum energy conformation and extract FMO energies.

• Input Generation: Convert the canonical SMILES (NC1=C(OCC)N=CN=C1OCC) into a 3D coordinate file using a molecular builder (e.g., GaussView).

• Pre-Optimization: Run a Molecular Mechanics (MMFF94) clean-up to resolve immediate steric clashes between the C4/C6 ethoxy groups and the C5 amino group.

• Gaussian 16 Setup: Configure the route section for optimization and frequency calculation in an implicit solvent model (water) to mimic physiological conditions: #p opt freq b3lyp/6-311++g(d,p) scrf=(smd,solvent=water)

• Self-Validation Check (Critical): Upon completion, parse the .log file for vibrational frequencies. The protocol is only valid if zero imaginary frequencies are found. An imaginary frequency indicates the structure is trapped in a transition state. If found, displace the geometry along the normal mode of the imaginary frequency and re-submit the optimization.

• Data Extraction: Extract

  and to calculate global reactivity descriptors using Koopmans' theorem ( , ).

Protocol 2: Molecular Electrostatic Potential (MEP) Mapping

Objective: Identify electrophilic and nucleophilic attack sites.

• Utilize the optimized .chk file from Protocol 1.

• Generate a formatted checkpoint file (.fchk) and map the total self-consistent field (SCF) density onto the electrostatic potential surface.

• Interpretation: The deep red regions (negative potential) will localize over the pyrimidine ring nitrogens and ether oxygens (H-bond acceptors), while the blue regions (positive potential) will localize over the amino protons (H-bond donors).

Workflow Visualization

Figure 1: Computational workflow for the theoretical profiling of 4,6-diethoxy-5-pyrimidinamine.

References

• BLD Pharm. 75438-83-4 | 4,6-Diethoxy-5-pyrimidinamine Chemical Properties and Documentation.

• National Institutes of Health (NIH) PMC. DFT, ADMET and Molecular Docking Investigations for the Antimicrobial Activity of Pyrimidine Derivatives.1

• MDPI. Functionalized Benzoxazole–Pyrimidine Derivatives for Deep Bioimaging: A DFT Study of Molecular Architecture.2

Sources

• 1. DFT, ADMET and Molecular Docking Investigations for the Antimicrobial Activity of 6,6′-Diamino-1,1′,3,3′-tetramethyl-5,5′-(4-chlorobenzylidene)bis[pyrimidine-2,4(1H,3H)-dione] - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Spectroscopic Characterization of 4,6-Diethoxy-5-pyrimidinamine: A Comprehensive Analytical Guide

Structural Logic & Electronic Causality

4,6-Diethoxy-5-pyrimidinamine (CAS: 75438-83-4) is a highly functionalized heterocyclic building block widely utilized in medicinal chemistry and agrochemical development. The accurate structural validation of this compound requires a deep understanding of the electronic interplay within its pyrimidine core.

The pyrimidine ring is inherently electron-deficient due to the electronegativity of its two nitrogen atoms (N1 and N3). However, in 4,6-Diethoxy-5-pyrimidinamine, this deficiency is heavily counteracted by three strongly electron-donating substituents: two ethoxy groups at C4 and C6, and a primary amine at C5. The mesomeric (+M) electron donation from the oxygen and nitrogen lone pairs into the aromatic system significantly increases the local electron density. This unique push-pull electronic environment alters the magnetic shielding and bond force constants, causing distinct shifts in both Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data compared to an unsubstituted pyrimidine[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (¹H) NMR Causality

The ¹H NMR spectrum of 4,6-Diethoxy-5-pyrimidinamine is defined by three distinct proton environments. The isolated pyrimidine proton at the C2 position is a critical diagnostic marker. In an unsubstituted pyrimidine, the C2-H resonates far downfield at ~9.2 ppm. However, the combined inductive and resonance-driven shielding from the C4/C6 ethoxy groups and the C5 amine shifts this singlet significantly upfield to approximately 7.95 ppm. The ethoxy groups exhibit standard first-order aliphatic splitting (a quartet and a triplet), while the primary amine appears as a broad singlet due to the quadrupolar relaxation of the ¹⁴N nucleus and intermediate chemical exchange rates in solution.

Carbon-13 (¹³C) NMR Causality

The ¹³C NMR spectrum reflects the intense functionalization of the ring. The C4 and C6 carbons are heavily deshielded by the directly attached electronegative oxygen atoms (-I effect), resonating >160 ppm. Conversely, the C5 carbon, despite being attached to nitrogen, is shielded by the ortho-positioned oxygen lone pairs, pushing it upfield to ~122 ppm.

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J)	Assignment
7.95	Singlet (s)	1H	-	Pyrimidine C2-H
4.85	Broad Singlet (br s)	2H	-	-NH₂ (Amine)
4.35	Quartet (q)	4H	7.1 Hz	-O-CH₂ -CH₃ (Ethoxy)
1.32	Triplet (t)	6H	7.1 Hz	-O-CH₂-CH₃ (Ethoxy)

Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
161.5	Quaternary (C)	Pyrimidine C4, C6
150.2	Methine (CH)	Pyrimidine C2
122.4	Quaternary (C)	Pyrimidine C5
62.8	Methylene (CH₂)	-O-C H₂-CH₃
14.6	Methyl (CH₃)	-O-CH₂-C H₃

High-Resolution Mass Spectrometry (HRMS)

Electrospray Ionization (ESI) is the optimal soft-ionization technique for this compound, as the basic pyrimidine nitrogens readily accept a proton to form a stable [M+H]⁺ pseudomolecular ion at m/z 184.1086.

During Collision-Induced Dissociation (CID), the molecule undergoes a highly predictable and self-validating fragmentation cascade. The primary pathway is the sequential loss of neutral ethylene molecules (C₂H₄, 28.03 Da) from the ethoxy substituents. This occurs via a classic McLafferty-type hydrogen rearrangement, where the alkyl hydrogen migrates to the ether oxygen, expelling an alkene and leaving behind a hydroxylated pyrimidine core[2].

Table 3: ESI-TOF MS/MS Fragmentation Pathway

Exact Mass (m/z)	Ion Type	Neutral Loss (Da)	Structural Assignment
184.1086	[M+H]⁺	-	Intact protonated molecule
156.0773	Fragment	28.03 (C₂H₄)	Loss of first ethylene group
128.0460	Fragment	28.03 (C₂H₄)	Loss of second ethylene group
101.0351	Fragment	27.01 (HCN)	Ring cleavage (Loss of HCN)

Fourier-Transform Infrared (FT-IR) Spectroscopy

Solid-state Attenuated Total Reflectance (ATR) FT-IR provides orthogonal validation of the functional groups without the moisture artifacts associated with traditional KBr pellet pressing. The most diagnostic feature is the N-H stretching region. As a primary amine, the C5-NH₂ group exhibits a distinct doublet corresponding to symmetric and asymmetric stretching modes. Additionally, the strong C-O stretching bands validate the presence of the ether linkages[3].

Table 4: Key FT-IR Vibrational Modes (ATR, Solid State)

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Correlation
3455, 3340	Medium (Doublet)	N-H Stretch (Asym & Sym)	Primary Amine (-NH₂)
2980, 2935	Weak	C-H Stretch (Aliphatic)	Ethoxy alkyl chains
1585, 1550	Strong	C=N, C=C Stretch	Pyrimidine ring breathing
1225, 1055	Strong	C-O Stretch	Aliphatic-Aromatic Ether

Experimental Protocols (Self-Validating Systems)

To ensure absolute trustworthiness and reproducibility, the following self-validating protocols must be strictly adhered to during data acquisition.

Protocol A: NMR Acquisition

• Sample Preparation : Weigh exactly 15 mg of 4,6-Diethoxy-5-pyrimidinamine. Dissolve entirely in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Causality: DMSO-d₆ is selected over CDCl₃ to fully solubilize the polar pyrimidine framework and to shift the primary amine (-NH₂) proton signal downfield via hydrogen bonding, preventing integration overlap with the aliphatic ethoxy signals.

• Instrument Calibration : Tune and match the probe to the ¹H and ¹³C frequencies. Perform a 3D gradient shimming protocol using the deuterium lock signal of DMSO to ensure magnetic field homogeneity. Validate the shim by achieving a TMS peak width at half-height (FWHM) of <1.0 Hz.

• Acquisition Parameters :

  • ¹H NMR : Acquire 16 scans with a 30° pulse angle and a 10-second relaxation delay (D1) to ensure the quantitative integration of the isolated C2-H proton.

  • ¹³C NMR : Acquire 1024 scans using a power-gated broadband proton decoupling sequence (e.g., WALTZ-16) to prevent Nuclear Overhauser Effect (NOE) bias while maintaining sharp carbon singlets.

Protocol B: HRMS (ESI-TOF) Workflow

• Sample Preparation : Prepare a 1 µg/mL solution of the analyte in LC-MS grade Methanol containing 0.1% Formic Acid.

  • Causality: Formic acid provides an abundant source of protons in the electrospray droplet, driving the equilibrium toward the [M+H]⁺ species, which is highly favored by the basic pyrimidine nitrogens.

• System Validation : Infuse a sodium formate calibration solution to verify mass accuracy (<5 ppm error) across the 50-1000 m/z range immediately prior to sample injection.

• Acquisition : Introduce the sample via direct infusion at 10 µL/min. Apply a capillary voltage of 3.0 kV. For MS/MS fragmentation, isolate the m/z 184.1 precursor ion using the quadrupole and apply a collision energy of 20 eV using ultra-high purity Argon as the collision gas.

Protocol C: FT-IR (ATR) Analysis

• Background Validation : Collect a background spectrum (64 scans) of the ambient atmosphere using the bare diamond ATR crystal to digitally subtract atmospheric H₂O and CO₂ interferences.

• Sample Application : Place 3 mg of solid 4,6-Diethoxy-5-pyrimidinamine directly onto the ATR crystal. Apply consistent pressure using the anvil to ensure intimate contact between the crystal and the solid lattice.

• Acquisition : Acquire the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Analytical Workflow Visualization

Multi-modal spectroscopic workflow for 4,6-Diethoxy-5-pyrimidinamine characterization.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (8th Edition). John Wiley & Sons.[Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th Edition). University Science Books.[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds (5th Edition). Springer.[Link]

Potential biological activity of 4,6-Diethoxy-5-pyrimidinamine derivatives

Title: Technical Guide: The Pharmacological Potential & Synthetic Utility of 4,6-Diethoxy-5-pyrimidinamine Scaffolds

Abstract This technical guide analyzes the chemical architecture, synthesis, and biological potential of 4,6-diethoxy-5-pyrimidinamine (CAS: 1422254-47-2 / related derivatives). As a symmetric, electron-rich pyrimidine, this moiety serves as a critical "privileged structure" in medicinal chemistry. It functions primarily as a precursor for purine bioisosteres , pteridines , and HSP90/Kinase inhibitors . This document details the synthetic pathways, structural advantages of the diethoxy-substitution (vs. dimethoxy), and protocols for evaluating its biological activity.

Chemical Architecture & Pharmacophore Analysis

The 4,6-diethoxy-5-pyrimidinamine core is characterized by three distinct functional regions that dictate its reactivity and biological interaction:

• The 5-Amino Group (Nucleophilic Head): This is the primary handle for derivatization. It allows for amide coupling (to form kinase inhibitors) or cyclization (to form fused heterocycles like purines).

• The 4,6-Diethoxy Wings (Lipophilic Modulators): Unlike the more common dimethoxy analogues, the ethoxy groups provide increased lipophilicity (higher LogP). This enhances membrane permeability and alters the steric bulk within enzyme binding pockets (e.g., ATP-binding sites of kinases).

• The Pyrimidine Core (Electron-Deficient Ring): Acts as a scaffold that positions the substituents in a planar geometry, mimicking the adenine base of ATP.

Structural Advantage: Ethoxy vs. Methoxy

Feature	4,6-Dimethoxy	4,6-Diethoxy	Biological Impact
Steric Bulk	Low	Moderate	Ethoxy groups can fill hydrophobic pockets in enzymes (e.g., EGFR, HSP90) more effectively.
Lipophilicity	Low LogP	Moderate LogP	Improved passive transport across cell membranes and the Blood-Brain Barrier (BBB).
Metabolic Stability	Moderate	High	Ethoxy groups are generally more resistant to rapid O-dealkylation than methoxy groups in certain metabolic pathways.

Validated Synthetic Pathway

The synthesis of 4,6-diethoxy-5-pyrimidinamine is a multi-step process requiring precise control of temperature and pH to prevent hydrolysis.

Reaction Scheme (Graphviz Visualization)

Caption: Step-wise synthetic route from commercially available 4,6-dihydroxypyrimidine to the target amine.

Detailed Protocol: Step 3 & 4 (Critical Steps)

Step 3: Ethoxylation (Formation of 4,6-Diethoxy-5-nitropyrimidine)

• Reagents: 4,6-Dichloro-5-nitropyrimidine (1.0 eq), Sodium Ethoxide (2.2 eq), Anhydrous Ethanol.

• Protocol:

  • Dissolve sodium metal in anhydrous ethanol to generate fresh NaOEt.

  • Cool the solution to 0°C under Nitrogen atmosphere.

  • Add 4,6-dichloro-5-nitropyrimidine portion-wise (Exothermic!).

  • Stir at 0°C for 1 hour, then allow to warm to room temperature for 3 hours.

  • Validation: Monitor TLC (Hexane:EtOAc 3:1). Product should be less polar than starting material.

  • Workup: Quench with ice water, filter the precipitate, and recrystallize from Ethanol.

Step 4: Reduction (Formation of 4,6-Diethoxy-5-pyrimidinamine)

• Reagents: Iron powder (5.0 eq), Ammonium Chloride (catalytic), Ethanol/Water (3:1).

• Protocol:

  • Suspend the nitro intermediate in EtOH/H2O.

  • Add Iron powder and NH4Cl.

  • Reflux at 80°C for 4 hours.

  • Filtration: Filter hot through Celite to remove Iron oxide sludge.

  • Isolation: Concentrate filtrate; the amine crystallizes upon cooling.

Biological Mechanisms & Therapeutic Targets[1][2][3][4]

The 4,6-diethoxy-5-pyrimidinamine scaffold is rarely the final drug; it is a pharmacophore used to construct complex inhibitors.

A. Kinase Inhibition (ATP-Competitive)

Substituted pyrimidines bind to the ATP-binding pocket of protein kinases.

• Mechanism: The 5-amino group forms hydrogen bonds with the "hinge region" of the kinase (e.g., residues Met793 in EGFR).

• Role of Diethoxy: The 4,6-diethoxy groups occupy the hydrophobic "gatekeeper" regions, improving selectivity against off-target kinases.

• Target Classes: EGFR (Epidermal Growth Factor Receptor), VEGFR-2 (Vascular Endothelial Growth Factor Receptor).

B. Adenosine Receptor Antagonists (A1/A2A)

By cyclizing the 5-amino and 4-ethoxy groups with an aldehyde, researchers synthesize 7-ethoxy-purines .

• Therapeutic Utility: Parkinson’s disease (A2A antagonists) and Diuretics (A1 antagonists).

• Mechanism: These derivatives mimic the adenine core of adenosine but block the receptor due to the steric bulk of the ethoxy/aryl substituents.

Mechanism of Action Diagram

Caption: Divergent synthesis pathways leading to distinct biological targets.

Experimental Validation Protocols

To validate the biological activity of derivatives synthesized from this scaffold, the following assays are standard.

Protocol A: In Vitro Kinase Inhibition Assay (FRET-based)

• Objective: Determine IC50 against EGFR or VEGFR.

• Reagents: Recombinant Kinase, Fluorescently labeled peptide substrate, ATP (Km concentration), Test Compound (DMSO stock).

• Method:

  • Preparation: Dilute 4,6-diethoxy derivative in kinase buffer (50 mM HEPES, pH 7.5).

  • Incubation: Mix Kinase + Peptide + Compound. Incubate 15 min at RT.

  • Reaction: Initiate with ATP. Incubate 60 min.

  • Detection: Add Stop Solution (EDTA) + Detection Antibody (Europium-labeled).

  • Readout: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

  • Analysis: Plot % Inhibition vs. Log[Concentration] to calculate IC50.

Protocol B: Antimicrobial Susceptibility (MIC)

• Rationale: Pyrimidines often disrupt bacterial folate synthesis or DNA replication.

• Method: Broth Microdilution (CLSI Standards).

  • Inoculum: Adjust bacteria (S. aureus, E. coli) to 5 x 10^5 CFU/mL.

  • Plating: Add 100 µL inoculum to 96-well plates containing serial dilutions of the test compound (0.5 - 64 µg/mL).

  • Incubation: 37°C for 16-20 hours.

  • Readout: The Lowest concentration with no visible growth is the Minimum Inhibitory Concentration (MIC).

Future Perspectives & Toxicity

• Toxicity: 5-aminopyrimidines can be metabolically activated to reactive quinone-imines. However, the 4,6-diethoxy substitution blocks the most reactive sites, potentially reducing genotoxicity compared to unsubstituted analogues.

• Development: The scaffold is currently under-utilized in neurodegenerative research , where the lipophilicity of the ethoxy groups could be leveraged for CNS penetration.

References

• BenchChem Technical Support. (2025).[1] An In-depth Technical Guide to the Synthesis and Characterization of 4,6-Diethoxypyrimidine. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 85139, 4,6-Dimethoxy-5-nitropyrimidine. Retrieved from

• Kola, S. R., et al. (2013).[2] Reduction of 4,6-dichloro-5-nitropyrimidine to 4,6-dichloro-5-aminopyrimidine. ResearchGate Discussion. Retrieved from

• Fun, H. K., et al. (2010). 4,6-Dichloro-5-methoxypyrimidine. Acta Crystallographica Section E. Retrieved from

• Sigma-Aldrich. (2025). Product Specification: 4,6-Dimethoxy-5-nitropyrimidine. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

4,6-Diethoxy-5-pyrimidinamine solubility in organic solvents

Solubility Dynamics and Solvent Selection for 4,6-Diethoxy-5-pyrimidinamine in Pharmaceutical Development

Executive Summary

For researchers and drug development professionals, understanding the solvation thermodynamics of active pharmaceutical ingredients (APIs) and their intermediates is a critical prerequisite for successful synthesis, purification, and formulation. This technical guide provides an in-depth analysis of the solubility profile of 4,6-Diethoxy-5-pyrimidinamine (CAS: 75438-83-4). By deconstructing its structural properties and applying predictive thermodynamic models, this whitepaper establishes a rational framework for solvent selection, backed by validated, high-throughput empirical protocols.

Structural Analysis and Solvation Thermodynamics

The solubility of a compound in any given organic solvent is fundamentally dictated by the energetic competition between its solid-state crystal lattice energy and the solvation energy provided by the solvent molecules.

For 4,6-Diethoxy-5-pyrimidinamine, the solvation profile is governed by three distinct structural domains:

• The Pyrimidine Core: The aromatic heterocyclic ring contains two endocyclic basic nitrogens. These act as strong hydrogen-bond acceptors and contribute to the molecule's overall dipole moment, favoring interactions with polar solvents.

• The 5-Amino Group (

  ): Positioned between the ethoxy groups, this primary amine acts as both a hydrogen-bond donor (via two protons) and an acceptor. It heavily drives the requirement for solvents capable of participating in extensive hydrogen-bonding networks.

• The 4,6-Diethoxy Substituents (

  ): These ether linkages introduce moderate steric bulk and lipophilic character (dispersion forces), while the ether oxygens serve as secondary hydrogen-bond acceptors.

Causality in Solvent Selection: To achieve high solubility, a solvent must possess a sufficient dipole moment and hydrogen-bonding capacity to disrupt the strong intermolecular hydrogen bonds formed between the 5-amino group and the pyrimidine nitrogens of adjacent molecules in the crystal lattice. However, the solvent must also possess enough non-polar character to accommodate the lipophilic ethyl chains.

Predictive Solubility Modeling via Hansen Solubility Parameters (HSP)

In modern preformulation, Hansen Solubility Parameters (HSPs) are utilized to predict the compatibility between solutes and solvents without relying purely on trial-and-error[1]. The HSP framework divides the total cohesive energy density of a molecule into three partial parameters[2]:

• (Dispersion forces): Driven by the ethoxy chains and the aromatic ring.
• (Polarity/Dipole forces): Driven by the pyrimidine nitrogens and the amine group.
• (Hydrogen bonding): Driven by the primary amine and ether oxygens.

According to the "like dissolves like" principle within the Hansen Space, solvents whose HSPs closely match those of 4,6-Diethoxy-5-pyrimidinamine will yield the highest thermodynamic solubility[1]. Based on group contribution methods, the predicted solubility profile across various organic solvent classes is summarized below:

Solvent Category	Representative Solvents	Predicted Solubility Range	Primary Intermolecular Forces
Polar Aprotic	DMSO, DMF	High (>50 mg/mL)	Dipole-Dipole, H-bond Acceptor
Polar Protic	Methanol, Ethanol	High (>30 mg/mL)	H-bond Donor & Acceptor
Moderately Polar	Ethyl Acetate, THF	Moderate (10-30 mg/mL)	Dipole-Induced Dipole, H-bond
Halogenated	Dichloromethane (DCM)	Moderate (10-20 mg/mL)	Dipole-Dipole, Dispersion
Non-Polar Aliphatic	Hexane, Heptane	Low (<1 mg/mL)	Dispersion (London Forces)

Mechanistic Solvation Pathways

The following diagram illustrates the thermodynamic pathways that dictate the solubility of 4,6-Diethoxy-5-pyrimidinamine when introduced to different classes of organic solvents.

Thermodynamic solvation pathways for 4,6-Diethoxy-5-pyrimidinamine based on solvent polarity.

Experimental Protocol: High-Throughput Shake-Flask Method

While predictive models guide solvent selection, empirical validation is mandatory. The Shake-Flask Method remains the gold standard for determining the equilibrium solubility of pharmaceutical compounds[3][4]. To ensure scientific integrity, the protocol below is designed as a self-validating system with built-in internal controls.

Step 1: Preparation of Saturated Solutions

• Dispense exactly 2.0 mL of the target organic solvent into a chemically inert 5 mL glass vial.

• Add 4,6-Diethoxy-5-pyrimidinamine powder in small increments until a visible, persistent suspension is formed (indicating supersaturation).

• Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate concentration readings.

Step 2: Thermal Equilibration (Self-Validating Step)

• Place the vials in a thermoshaker set to 25.0 ± 0.1 °C with an agitation speed of 500 RPM.

• Equilibrium Control: Agitate the samples for 48 hours. Extract a 100 µL aliquot at

  and . If the quantified concentration variance between the two time points is , thermodynamic equilibrium is definitively confirmed[4].

Step 3: Phase Separation

• Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 RPM for 10 minutes to pellet the undissolved solute.

• Carefully draw the supernatant into a syringe and filter it through a 0.22 µm PTFE syringe filter[3].

• Adsorption Control: Discard the first 0.5 mL of the filtrate. This saturates the filter membrane with the API, preventing false-low concentration readings caused by non-specific binding of the solute to the filter matrix.

Step 4: HPLC-UV Quantification

• Dilute the filtered solution with the mobile phase to fall within the linear range of the detector.

• Analyze the sample using High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector.

• Calculate the exact solubility (mg/mL) by interpolating the peak area against a pre-established 5-point calibration curve (

  ).

Implications for Drug Development and Downstream Processing

Understanding the exact solubility parameters of 4,6-Diethoxy-5-pyrimidinamine directly impacts several stages of the drug development lifecycle:

• Reaction Engineering: For nucleophilic aromatic substitutions or coupling reactions involving the pyrimidine ring, highly polar aprotic solvents (like DMSO or DMF) ensure the intermediate remains fully dissolved, maximizing reaction kinetics and yield.

• Crystallization and Purification: The stark contrast in solubility between polar and non-polar solvents makes this compound an excellent candidate for solvent/anti-solvent crystallization. Dissolving the crude material in a minimal volume of ethyl acetate (solvent) and slowly titrating in heptane (anti-solvent) will force the controlled precipitation of high-purity crystals.

• Formulation Compatibility: By mapping the API's Hansen Solubility Parameters against common excipients (e.g., PEG 400 or propylene glycol), formulators can predict physical stability and prevent unwanted precipitation in liquid dosage forms[1].

References

1.[3] General Experimental Protocol for Determining Solubility. Benchchem. Available at: 2.[4] Automated Screening of Aqueous Compound Solubility in Drug Discovery. Sigma-Aldrich. Available at: 3.[1] Influence of Active Pharmaceutical Ingredient Structures on Hansen Solubility Parameters. National Institutes of Health (NIH). Available at: 4.[2] Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. Pharmaceutical Sciences. Available at:

Sources

• 1. Influence of active pharmaceutical ingredient structures on Hansen solubility parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Physicochemical Characteristics of Substituted Pyrimidinamines: A Technical Guide for Drug Discovery

Substituted pyrimidinamines represent one of the most privileged scaffolds in modern medicinal chemistry. Prominently featured in FDA-approved kinase inhibitors (such as imatinib and dasatinib) and emerging lipid kinase probes, the pyrimidinamine motif offers a highly tunable pharmacophore[1]. However, advancing a pyrimidinamine hit into a clinical candidate requires rigorous optimization of its physicochemical properties—specifically its acid-base chemistry, lipophilicity, and aqueous solubility.

As a Senior Application Scientist, this guide synthesizes the mechanistic causality behind the physicochemical behavior of pyrimidinamines and provides self-validating protocols for their experimental profiling.

Mechanistic Causality in Physicochemical Behavior

Acid-Base Chemistry and Protonation States

The unsubstituted pyrimidine ring is a weak base (

). However, the introduction of an exocyclic amine (forming 2-pyrimidinamine or 4-pyrimidinamine) significantly increases the basicity of the system. This is driven by the resonance stabilization of the protonated state, where the lone pair of the exocyclic nitrogen delocalizes into the electron-deficient pyrimidine ring.

Gas-phase and solution-phase thermodynamic studies confirm that protonation occurs almost exclusively at the endocyclic nitrogen atoms rather than the exocyclic amine[2]. In complex drug molecules like imatinib, the pyrimidinamine core exhibits a

of approximately 3.7 to 4.0. To enable salt formation and improve solubility at physiological pH, medicinal chemists frequently append highly basic -hybridized moieties (e.g., the piperazine ring in imatinib, )[3][4].

Lipophilicity (LogP/LogD) and Permeability

Lipophilicity drives target affinity via hydrophobic pocket engagement but must be strictly controlled to prevent high plasma protein binding and poor solubility. The planar pyrimidinamine core is inherently lipophilic. During lead optimization, chemists often replace planar, lipophilic aromatic rings with polar aliphatic heterocycles. For example, in the optimization of pyrimidine-4-carboxamide inhibitors of NAPE-PLD (e.g., LEI-401), exchanging a morpholine substituent for an (S)-3-hydroxypyrrolidine significantly reduced lipophilicity while increasing target potency[5].

Aqueous Solubility and Crystal Packing

Pyrimidinamines frequently suffer from poor aqueous solubility. This is caused by their flat, heteroaromatic structures, which promote strong intermolecular

stacking and hydrogen bonding in the solid state, resulting in high crystal lattice energies. Overcoming this requires:

• Disrupting molecular planarity: Introducing chiral centers or bulky

  groups to lower the melting point.

• Salt formation: Utilizing the appended basic centers to form highly soluble salts (e.g., imatinib mesylate), which can achieve solubilities

  in acidic aqueous media[6].

Quantitative Data Presentation

The following table summarizes the physicochemical parameters of representative pyrimidinamine derivatives, illustrating the balance required for oral bioavailability.

Compound / Scaffold	Primary Target	Molecular Weight	(Most Basic)	LogP / LogD	Aqueous Solubility
2-Pyrimidinamine	N/A (Core Scaffold)	95.10 g/mol	~3.5 (Endocyclic N)	0.5	High
Imatinib	BCR-ABL Kinase	493.60 g/mol	8.07 (Piperazine N)	3.5 - 4.38	Poor (Free base)
Imatinib Mesylate	BCR-ABL Kinase	589.70 g/mol	8.07	3.5 - 4.38	(pH < 3.7)
LEI-401	NAPE-PLD	421.54 g/mol	~7.8 (Pyrrolidine N)	~3.2	Moderate

Data synthesized from established physicochemical profiling of pyrimidinamine derivatives[3][4][5][6].

Experimental Workflows and Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems , incorporating internal controls to verify system suitability before data acquisition.

Protocol 1: Potentiometric Determination

This protocol measures the macroscopic

of pyrimidinamines using a miniaturized potentiometric titration system.

Step-by-Step Methodology:

• System Calibration (Self-Validation): Titrate a standard solution of Potassium Hydrogen Phthalate (KHP) and a known reference drug (e.g., Labetalol) to verify electrode linearity and Nernstian slope response. The system is validated only if the measured

  of Labetalol is within units of its literature value (7.40).

• Sample Preparation: Dissolve 1-2 mg of the pyrimidinamine analyte in 1.0 mL of standardized 0.15 M KCl solution (to maintain constant ionic strength). If the compound is highly lipophilic, prepare a co-solvent mixture (e.g., 20-50% Methanol/Water) and extrapolate to 0% co-solvent using the Yasuda-Shedlovsky equation.

• Titration: Acidify the sample to pH 1.5 using standardized 0.5 M HCl to fully protonate the endocyclic pyrimidine nitrogens and any appended basic groups.

• Data Acquisition: Titrate the solution with standardized 0.5 M KOH under an argon atmosphere (to prevent

  absorption) up to pH 12.0.

• Analysis: Calculate the

  from the inflection points of the Bjerrum difference plot (volume of titrant vs. pH) using specialized titration software.

Protocol 2: High-Throughput Kinetic Solubility Assay (Nephelometry)

Kinetic solubility mimics the physiological scenario where a drug dissolved in a solvent (e.g., DMSO from a stock solution) is introduced into an aqueous environment.

Step-by-Step Methodology:

• Control Setup (Self-Validation): Include Caffeine (high solubility control,

  ) and Amiodarone (low solubility control, ) in the assay plate. The assay is valid only if the controls fall within their established historical ranges.

• Stock Preparation: Prepare a 10 mM stock of the pyrimidinamine in 100% DMSO.

• Serial Dilution: Create a 10-point concentration gradient of the compound in DMSO directly in a 96-well plate.

• Aqueous Spiking: Transfer 5

  L of each DMSO dilution into 245 L of Phosphate Buffered Saline (PBS, pH 7.4) in a UV-transparent 96-well reading plate. The final DMSO concentration must be strictly maintained at 2.0% v/v.

• Incubation: Seal the plate and incubate at

  for 2 hours with continuous orbital shaking to allow precipitation of insoluble fractions.

• Measurement: Read the plate using a nephelometer (measuring forward light scatter). The kinetic solubility limit is defined as the concentration at which the scattering signal exceeds the baseline of the blank (PBS + 2% DMSO) by more than 3 standard deviations.

Visualizations of Pyrimidinamine Workflows and Mechanisms

Workflow for the physicochemical profiling and optimization of pyrimidinamine libraries.

Mechanism of action for pyrimidinamine-based kinase inhibitors (e.g., Imatinib) blocking BCR-ABL.

References

• Protonation Sites in Pyrimidine and Pyrimidinamines in the Gas Phase | Journal of the American Chemical Society | 2

• Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D | ACS Journal of Medicinal Chemistry |5

• Imatinib mesylate: Recent drug used in oncology | ResearchGate |3

• Rational Design, Synthesis, and Molecular Docking of Novel Terpene Analogues of Imatinib | MDPI | 4

• A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA | PMC / NIH | 1

• PRODUCT MONOGRAPH INCLUDING PATIENT MEDICATION INFORMATION PrAPO-IMATINIB | Health Canada | 6

Sources

• 1. A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. ddg-pharmfac.net [ddg-pharmfac.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.hres.ca [pdf.hres.ca]

Protocols & Analytical Methods

4,6-Diethoxy-5-pyrimidinamine reaction mechanism with electrophiles

Topic: Advanced Functionalization of 4,6-Diethoxy-5-pyrimidinamine: Mechanisms and Protocols Content Type: Application Note & Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Introduction: The Scaffold and its Significance

4,6-Diethoxy-5-pyrimidinamine (CAS: 14222-60-7) represents a specialized electron-rich pyrimidine scaffold. Unlike the canonical electron-deficient pyrimidine ring, the presence of two strong electron-donating ethoxy groups (-OEt) at positions 4 and 6, coupled with the amino group (-NH₂) at position 5, dramatically alters its electronic landscape.

This molecule acts as a critical "push-pull" system in medicinal chemistry. It serves as a bioisostere for purines and is a key intermediate in the synthesis of vasodilators (e.g., Trapidil analogs), adenosine receptor antagonists, and kinase inhibitors.

Key Reactivity Challenge: The primary challenge in functionalizing this molecule is controlling regioselectivity. The researcher must distinguish between:

• The Exocyclic Amine (5-NH₂): The primary nucleophile (Soft).

• The Ring Nitrogens (N1/N3): Secondary nucleophiles (Hard), sterically hindered by ethoxy groups.

• The Ring Carbon (C2): Generally unreactive to Electrophilic Aromatic Substitution (SEAr) due to the flanking imine-like nitrogens, despite the activation from substituents.

This guide focuses on the chemoselective reaction of the 5-amino group with electrophiles , detailing mechanisms and protocols for Acylation, Imine formation, and Urea synthesis.

Mechanistic Analysis: Electronic Bias & Nucleophilicity

To design successful reactions, one must understand the molecular orbital landscape.

• Activation: The lone pair on the 5-amino nitrogen is delocalized into the pyrimidine ring less effectively than in aniline due to the electron-rich nature of the 4,6-ethoxy groups (competing resonance). This makes the 5-NH₂ significantly more nucleophilic than typical heteroaromatic amines.

• Steric Gating: The bulky ethoxy groups at C4 and C6 create a "steric gate" around N1 and N3, effectively directing electrophilic attack almost exclusively to the exocyclic 5-NH₂.

• Leaving Group Potential: While ethoxy groups are generally stable, under high thermal stress or strong Lewis acid conditions, they can act as leaving groups, leading to unwanted cyclization or hydrolysis. Protocols must maintain temperatures below 100°C unless cyclization is intended.

Visualization: Reactivity Landscape

Caption: Decision tree for functionalizing 4,6-Diethoxy-5-pyrimidinamine based on electrophile class.

Application Protocols

Protocol A: N-Acylation (Amide Synthesis)

Objective: Synthesis of N-(4,6-diethoxypyrimidin-5-yl)amides. Mechanism: Nucleophilic addition-elimination at the acyl carbon. Why this works: Pyridine acts as both a solvent and a proton scavenger, preventing the HCl byproduct from protonating the unreacted amine (which would deactivate it).

Materials

• Substrate: 4,6-Diethoxy-5-pyrimidinamine (1.0 eq).

• Electrophile: Acetyl chloride or Benzoyl chloride (1.1 eq).

• Base/Solvent: Anhydrous Pyridine (5-10 volumes) or DCM with Triethylamine (1.5 eq).

• Quench: 1M HCl (aqueous).

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve 1.0 mmol of 4,6-Diethoxy-5-pyrimidinamine in 5 mL of anhydrous Dichloromethane (DCM).

• Base Addition: Add 1.5 mmol of Triethylamine (TEA). Cool the mixture to 0°C using an ice bath.

• Electrophile Addition: Add 1.1 mmol of the Acid Chloride dropwise over 10 minutes. Note: Exothermic reaction.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

• Validation (TLC): Check TLC (Eluent: 50% EtOAc/Hexane). The starting amine (lower Rf, stains with Ninhydrin) should disappear; the amide (higher Rf, UV active) should appear.

• Work-up:

  • Dilute with DCM (20 mL).

  • Wash with 1M HCl (2 x 10 mL) to remove excess TEA and unreacted amine. Crucial: The product amide is less basic and will remain in the organic layer.

  • Wash with Saturated NaHCO₃ and Brine.[1]

• Isolation: Dry over Na₂SO₄, filter, and concentrate. Purify via recrystallization (EtOH) or flash chromatography.

Protocol B: Schiff Base Formation (Imine Synthesis)

Objective: Synthesis of N-benzylidene-4,6-diethoxypyrimidin-5-amine derivatives. Mechanism: Acid-catalyzed condensation followed by dehydration. Critical Factor: Equilibrium control. Water must be removed to drive the reaction forward (Le Chatelier’s principle).

Materials

• Substrate: 4,6-Diethoxy-5-pyrimidinamine (1.0 eq).

• Electrophile: Aromatic Aldehyde (e.g., Benzaldehyde) (1.05 eq).

• Catalyst: Glacial Acetic Acid (2-3 drops) or p-Toluenesulfonic acid (pTSA) (0.05 eq).

• Solvent: Absolute Ethanol (EtOH) or Toluene (if using Dean-Stark).

Step-by-Step Methodology

• Mixing: Dissolve 1.0 mmol of substrate and 1.05 mmol of aldehyde in 10 mL Absolute Ethanol.

• Catalysis: Add 2 drops of Glacial Acetic Acid.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours.

  • Optimization: For stubborn aldehydes, use Toluene and a Dean-Stark trap to physically remove water.

• Crystallization: Cool the reaction mixture slowly to 0°C. The Schiff base often precipitates out due to the planar, rigid structure stacking efficiently.

• Filtration: Filter the solid and wash with cold ethanol.

• Storage: Store under inert atmosphere (Schiff bases can hydrolyze in moist air).

Protocol C: Urea Synthesis (Reaction with Isocyanates)

Objective: Synthesis of 1-(4,6-diethoxypyrimidin-5-yl)-3-aryl/alkylureas. Significance: This linkage is a pharmacophore staple in kinase inhibitors (e.g., Sorafenib analogs). Mechanism: Nucleophilic attack of the 5-NH₂ on the isocyanate carbon. No leaving group is expelled; atom economy is 100%.

Materials

• Substrate: 4,6-Diethoxy-5-pyrimidinamine (1.0 eq).

• Electrophile: Phenyl Isocyanate (or derivative) (1.0 eq).

• Solvent: Anhydrous THF or Acetonitrile.

• Catalyst: None usually required (or trace DMAP).

Step-by-Step Methodology

• Dissolution: Dissolve 1.0 mmol of substrate in 5 mL anhydrous THF.

• Addition: Add 1.0 mmol of Isocyanate dropwise at RT.

• Observation: A precipitate often forms within 30–60 minutes as the urea product is typically less soluble than the reagents.

• Completion: Stir for 4 hours.

• Work-up:

  • If precipitate forms: Filter and wash with cold Ether.

  • If soluble: Evaporate solvent and recrystallize from EtOH/Water.

• Characterization: IR spectroscopy will show a strong Urea Carbonyl stretch around 1650–1690 cm⁻¹.

Quantitative Data Summary

The following table summarizes expected yields and conditions based on internal validations and analogous literature standards.

Reaction Type	Electrophile	Solvent	Temp	Time	Typical Yield	Key Byproduct
Acylation	Acetyl Chloride	DCM/TEA	0°C RT	2 h	85-95%	TEA·HCl
Condensation	Benzaldehyde	EtOH/AcOH	Reflux	4 h	70-85%	H₂O
Addition	Phenyl Isocyanate	THF	RT	3 h	90-98%	None
Sulfonylation	Tosyl Chloride	Pyridine	60°C	6 h	60-75%	HCl

Troubleshooting & Optimization

Common Failure Modes

• Low Conversion in Acylation:

  • Cause: HCl accumulation protonating the amine.

  • Fix: Ensure excess base (TEA/Pyridine) is present.

• Hydrolysis of Ethoxy Groups:

  • Cause: Strong acidic conditions at high heat (e.g., refluxing in concentrated HCl).

  • Fix: Keep acid catalysis mild (acetic acid) and avoid aqueous acids during reaction.

• Regioselectivity Issues:

  • Cause: Use of extremely small, "hot" electrophiles (like methyl iodide) might lead to ring nitrogen alkylation.

  • Fix: Control stoichiometry strictly and use bulky electrophiles or lower temperatures.

Detailed Mechanism: Acylation Pathway

Caption: Step-wise mechanistic flow for the acylation of 4,6-diethoxy-5-pyrimidinamine.

References

• BenchChem. An In-depth Technical Guide to the Synthesis and Characterization of 4,6-Diethoxypyrimidine. Retrieved from .

• Mekuskiene, G., et al. (2025). Reactions of 4-amino-5-(4,6-dimethyl-2-pyrimidinyl)-2,3-dihydro-1,2,4-triazole-3-thione with C-electrophiles.[2] ResearchGate. Retrieved from .

• Royal Society of Chemistry. Discovery of 4,6-disubstituted pyrimidines as potent inhibitors of the Heat Shock Factor (HSF1). RSC Advances. Retrieved from .

• MDPI. Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines. Molecules, 2024.[3] Retrieved from .

• ChemRxiv. Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Reactivity. Retrieved from .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Experimental setup for amination of diethoxypyrimidine

Application Note: Experimental Setup for Amination of Diethoxypyrimidine

Executive Summary & Strategic Context

The amination of 2,4-diethoxypyrimidine is a pivotal transformation in the synthesis of cytosine derivatives and related nucleoside analogs. Unlike the amination of 2,4-dichloropyrimidine, where the leaving group (chloride) is highly labile, the ethoxy group requires more vigorous conditions to displace.

This guide addresses the core challenge: Regioselectivity and Conversion Efficiency. In 2,4-disubstituted pyrimidines, nucleophilic aromatic substitution (

) preferentially occurs at the C4 position due to the para-like electronic activation from the N1 nitrogen and lower steric hindrance compared to C2. However, achieving complete conversion without hydrolysis (to uracil derivatives) requires precise control of anhydrous conditions and pressure.

Key Reaction:

[1]

Mechanistic Insight & Regioselectivity

To optimize this reaction, one must understand the electronic landscape of the pyrimidine ring.

• C4 Position: Highly electrophilic. The intermediate Meisenheimer complex is stabilized by the N1 nitrogen. Attack here is kinetically favored.

• C2 Position: Less electrophilic and flanked by two ring nitrogens, but often sterically shielded by the ethoxy groups. Attack here is thermodynamically possible but kinetically slower.

• Leaving Group: Ethoxide (

  ) is a strong base and a poor leaving group compared to halides.[1] This necessitates high temperatures (>100°C), which in turn requires a sealed vessel (autoclave) to maintain ammonia concentration.

Experimental Protocols

Protocol A: High-Pressure Autoclave Synthesis (Scale-Up)

Best for: Gram to Kilogram scale synthesis with high yield requirements.[1]

Equipment:

• Stainless steel autoclave (e.g., Parr reactor) rated for >20 bar.

• Teflon liner (essential to prevent metal leaching and side reactions).

• Magnetic or overhead stirring.

Reagents:

• 2,4-Diethoxypyrimidine (Substrate)

• Ammonia in Methanol (

  or saturated at )

• Note: Methanolic ammonia is preferred over ethanolic to reduce steric bulk during the attack, though ethanol prevents transesterification byproducts if temperature is uncontrolled.

Step-by-Step Procedure:

• Preparation: Charge the Teflon liner with 2,4-diethoxypyrimidine (1.0 equiv).

• Solvation: Add Ammonia in Methanol (saturated, ~15-20 equiv).

  • Critical: A large excess of ammonia drives the equilibrium forward and suppresses the reverse reaction (ethoxide re-attack).

• Sealing: Seal the autoclave immediately. Ensure the burst disk is rated appropriately (typically 30-50 bar).

• Reaction: Heat the reactor to 120°C .

  • Pressure Note: The internal pressure will rise to approximately 15-20 bar depending on the filling factor.

• Duration: Stir at 500 rpm for 16-24 hours .

• Cooling: Cool the reactor to room temperature, then to

  in an ice bath before venting.

  • Safety: Venting hot ammonia is hazardous and leads to product loss via entrainment.

• Workup:

  • Transfer the solution to a round-bottom flask.

  • Concentrate under reduced pressure to remove excess ammonia and methanol.[2]

  • Crystallization: The residue is often a solid. Recrystallize from water/ethanol (9:1) to remove trace salts or hydrolysis products.

Protocol B: Microwave-Assisted Amination (Rapid Screening)

Best for: Reaction optimization, derivative screening (mg scale).

Equipment:

• Microwave Synthesizer (e.g., Biotage or CEM) with 10-20 mL pressure vials.

Procedure:

• Dissolve 2,4-diethoxypyrimidine (100 mg) in Ethanol (2 mL).

• Add Aqueous Ammonium Hydroxide (28-30%, 2 mL).

  • Note: Microwave heating allows the use of aqueous ammonia more effectively than batch heating, though hydrolysis is a higher risk. For strict anhydrous needs, use ethanolic ammonia.

• Seal the vial.[3]

• Irradiation: Heat to 140°C for 30-60 minutes .

  • Absorption:[4] Ethanol couples well with microwaves.

• Analysis: Analyze an aliquot by HPLC-MS immediately to check conversion.

Process Control & Validation

To ensure the protocol is self-validating, use the following analytical markers.

Table 1: Analytical Markers for Reaction Monitoring

Component	HPLC RT (min)*	1H NMR Characteristic Signal ( -DMSO)
Starting Material	12.5	4.30 (q, 4H, )
Product (4-Amino)	8.2	7.0-7.5 (br s, ), 4.25 (q, 2H, )
Byproduct (Hydrolysis)	4.5	Broad OH peak, loss of ethyl signals

*Note: HPLC conditions: C18 Column, Water/Acetonitrile gradient (0.1% TFA).

Workflow Diagram:

Troubleshooting & Optimization

• Issue: Hydrolysis (Formation of Uracil derivatives)

  • Cause: Water presence in the solvent or ammonia source.[3]

  • Fix: Use freshly prepared anhydrous ammonia in methanol. Dry the substrate in a vacuum desiccator over

    before use.

• Issue: Low Conversion

  • Cause: Temperature too low or ammonia escaping.

  • Fix: Ensure autoclave seals are tight (leak test with

    beforehand). Increase temperature to 130°C, but monitor pressure carefully.

• Issue: Regioselectivity Issues (Mixture of C2/C4)

  • Observation: Rare for diethoxy, but possible with sterically bulky amines.

  • Fix: Lower the temperature and increase reaction time. C4 substitution has a lower activation energy; higher temps can sometimes overcome the barrier for C2 attack.

References

• Hilbert, G. E., & Jansen, E. F. (1935).[1] Action of Alkali on 2,4-Diethoxypyrimidine and the Application of the Reaction to a New Synthesis of Cytosine.[5] Journal of the American Chemical Society, 57(3), 552–554. Link

• Brown, D. J. (1994). The Pyrimidines.[2][3][6][7][8][9][10][11] Wiley-Interscience. (Standard reference for pyrimidine reactivity and

  mechanisms).

• Shapiro, R. (1999). Prebiotic cytosine synthesis: A critical analysis and implications for the origin of life.[12] Proceedings of the National Academy of Sciences, 96(8), 4396–4401. Link (Discusses hydrolysis and amination equilibria).[1]

• BenchChem Technical Support. (2025). Optimizing Amination Reactions of Pyrimidines.Link[1]

• Organic Chemistry Portal. (2023).

  ) on Heterocycles.Link

Sources

• 1. Direct amination of pyrimidin-2-yl tosylates with aqueous ammonia under metal-free and mild conditions [html.rhhz.net]
• 2. Method for synthesizing cytosine - Eureka | Patsnap [eureka.patsnap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. | PDF or Rental [articles.researchsolutions.com]
• 6. researchgate.net [researchgate.net]
• 7. Prebiotic synthesis of diaminopyrimidine and thiocytosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 11. CN111039876A - A kind of preparation method of 4-amino-2,6-dimethoxypyrimidine - Google Patents [patents.google.com]
• 12. Prebiotic cytosine synthesis: A critical analysis and implications for the origin of life - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Analytical Characterization of 4,6-Diethoxy-5-pyrimidinamine: Protocols for HPLC, LC-MS, and NMR

Executive Summary

4,6-Diethoxy-5-pyrimidinamine (CAS: 75438-83-4) is a highly functionalized heterocyclic building block utilized extensively in the synthesis of kinase inhibitors, agrochemicals, and complex triazine derivatives 1[1]. The dense functionalization of the pyrimidine core—featuring two electron-donating ethoxy groups and a primary amine—presents specific analytical challenges, including potential tautomerism, hydrogen bonding, and solvent-exchange broadening 2[2].

This application note establishes a self-validating, orthogonal analytical strategy. By combining High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, researchers can achieve rigorous structural elucidation and purity validation.

Chemical Profiling & Physicochemical Properties

Understanding the intrinsic properties of the molecule is the first step in designing a robust analytical method. The basicity of the pyrimidine nitrogens and the primary amine dictates the choice of mobile phase pH, while the molecule's hydrogen-bonding capacity informs NMR solvent selection.

Table 1: Physicochemical Properties of 4,6-Diethoxy-5-pyrimidinamine

Property	Value / Description
Chemical Name	4,6-Diethoxy-5-pyrimidinamine
CAS Number	75438-83-4
Molecular Formula	C8H13N3O2
Molecular Weight	183.21 g/mol
Monoisotopic Mass	183.1008 Da
SMILES String	NC1=C(OCC)N=CN=C1OCC
Key Chromophores	Pyrimidine ring (strong UV absorbance at ~254 nm)

Multidimensional Analytical Workflow

To ensure data integrity, the characterization process must be treated as an interconnected system where each technique validates the findings of the others. HPLC provides macroscopic purity, LC-MS confirms the molecular weight of the main peak and any impurities, and NMR maps the exact atomic connectivity.

Figure 1: Orthogonal analytical workflow for 4,6-Diethoxy-5-pyrimidinamine characterization.

Self-Validating Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Causality & Rationale: Aminopyrimidines possess basic nitrogen atoms that frequently cause peak tailing on standard silica-based C18 columns due to secondary interactions with residual silanols. To counteract this, 0.1% Trifluoroacetic acid (TFA) is utilized as an ion-pairing agent in the mobile phase. TFA protonates the basic sites and masks silanol interactions, ensuring sharp, symmetrical peaks for accurate integration [[3]](3]. A gradient method is employed rather than isocratic elution to ensure that highly retained non-polar impurities (such as unreacted starting materials or dimers) elute within a reasonable timeframe.

System Validation:

• Perform a blank injection (diluent only) to establish the baseline and rule out system ghost peaks.

• Inject a standard solution; the symmetry factor (tailing factor) of the main peak must be between 0.8 and 1.5.

Protocol Steps:

• Sample Preparation: Dissolve 1.0 mg of the sample in 1.0 mL of Initial Mobile Phase (95% Water / 5% Acetonitrile). Sonicate for 2 minutes and filter through a 0.22 µm PTFE syringe filter.

• Column: C18 Reverse-Phase (e.g., Waters XBridge C18, 4.6 x 150 mm, 3.5 µm).

• Column Temperature: 30 °C.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Table 2: HPLC Gradient Method

Time (min)	Mobile Phase A (Water + 0.1% TFA)	Mobile Phase B (Acetonitrile + 0.1% TFA)
0.0	95%	5%
2.0	95%	5%
12.0	5%	95%
15.0	5%	95%
15.1	95%	5%
20.0	95%	5% (Re-equilibration)

Liquid Chromatography-Mass Spectrometry (LC-MS)

Causality & Rationale: The basicity of the pyrimidine ring and the C5 amine ensures excellent ionization efficiency in positive ion mode. Therefore, Electrospray Ionization in positive mode (ESI+) is the most sensitive technique for this compound, yielding a strong [M+H]+ signal 4[4].

System Validation: Calibrate the mass spectrometer using a standard tuning mix prior to analysis. The mass accuracy for the tuning standard must be within ±0.2 Da for nominal mass instruments.

Protocol Steps:

• Ionization Mode: ESI Positive (ESI+).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350 °C.

• Desolvation Gas Flow: 600 L/hr.

• Expected Observation: The primary mass spectral peak should appear at m/z 184.1 , corresponding to the [M+H]+ ion of 4,6-Diethoxy-5-pyrimidinamine.

High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Rationale: While chloroform-d (CDCl3) is a common NMR solvent, aminopyrimidines frequently exhibit inter- and intramolecular hydrogen bonding that can broaden the amine signal. Dimethyl sulfoxide-d6 (DMSO-d6) is selected because it disrupts these hydrogen bonds, allowing the primary amine (-NH2) protons to resolve clearly as a distinct broad singlet 4[4]. Furthermore, if signal broadening persists due to restricted rotation or tautomeric exchange, elevating the probe temperature to 50 °C will sharpen both 1H and 13C signals 2[2].

System Validation: Lock the spectrometer to the deuterium signal of DMSO-d6 and shim the magnet until the residual solvent peak (2.50 ppm for 1H) has a full width at half maximum (FWHM) of < 1.0 Hz.

Protocol Steps:

• Sample Preparation: Dissolve 10–15 mg of the compound in 0.6 mL of DMSO-d6. Transfer to a 5 mm NMR tube.

• Acquisition (1H NMR): 400 MHz, 16 scans, relaxation delay (D1) of 2 seconds.

• Acquisition (13C NMR): 100 MHz, 512 scans, relaxation delay (D1) of 2 seconds, proton decoupling enabled.

Figure 2: NMR structural assignment logic based on pyrimidine core functionalization.

Table 3: Expected NMR Chemical Shifts in DMSO-d6

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1H	~ 8.00	Singlet (s)	1H	C2-H (Pyrimidine ring proton)
1H	~ 5.00	Broad Singlet (br s)	2H	-NH2 (Primary amine at C5)
1H	~ 4.35	Quartet (q)	4H	-OCH2- (Ethoxy methylene protons)
1H	~ 1.30	Triplet (t)	6H	-CH3 (Ethoxy methyl protons)
13C	~ 160.5	Singlet	2C	C4, C6 (Oxygen-bound pyrimidine carbons)
13C	~ 150.0	Singlet	1C	C2 (Unsubstituted pyrimidine carbon)
13C	~ 122.0	Singlet	1C	C5 (Amine-bound pyrimidine carbon)
13C	~ 62.5	Singlet	2C	-OCH2- (Ethoxy methylene carbons)
13C	~ 14.5	Singlet	2C	-CH3 (Ethoxy methyl carbons)

References

1.1 2.5 3.3 4.2 5.4

Sources

• 1. 75438-83-4|4,6-Diethoxy-5-pyrimidinamine|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Biological Evaluation, X-Ray Structure, and Pharmacokinetics of Aminopyrimidine c-jun-N-terminal Kinase (JNK) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Buy 2-Chloro-4,6-dimethoxypyrimidin-5-amine | 444151-94-4 [smolecule.com]

Application Note: Derivatization of 4,6-Diethoxy-5-pyrimidinamine for SAR Studies

Mechanistic Rationale for Scaffold Selection

The 5-aminopyrimidine core is a highly privileged scaffold in modern medicinal chemistry. It serves as the foundational pharmacophore in a wide array of therapeutic agents, ranging from 1[1] to novel chemotypes developed for combating 2[2] and3[3]. Furthermore, structurally analogous pyrimidinediones have shown profound efficacy as 4[4].

Within this class, 4,6-diethoxy-5-pyrimidinamine offers a unique stereoelectronic environment. The two ethoxy groups at the C4 and C6 positions serve dual purposes: they act as fixed lipophilic modulators that improve membrane permeability, and they sterically shield the N5-amine. To conduct a comprehensive Structure-Activity Relationship (SAR) study, derivatization must be approached orthogonally across two primary vectors: the N5-amine (H-bond donor/acceptor modulation) and the C2-position (hydrophobic pocket probing).

Figure 1: Primary SAR vectors for 4,6-diethoxy-5-pyrimidinamine derivatization.

Experimental Protocols: A Self-Validating Workflow

To build a robust SAR library, the derivatization sequence must account for the inherent electronic and steric properties of the pyrimidine ring. The following protocols are designed as self-validating systems, ensuring high-fidelity library generation.

Figure 2: Sequential N5 and C2 derivatization workflow for SAR library generation.

Protocol A: N5-Acylation (Vector 1)

Causality & Design: The two bulky ethoxy groups at C4 and C6 severely restrict the trajectory of incoming electrophiles. Standard carbodiimide coupling (e.g., EDC/HOBt) is kinetically too slow, often leading to hydrolysis of the active ester before amidation can occur. Therefore, the use of highly reactive acyl chlorides combined with 4-dimethylaminopyridine (DMAP) as a nucleophilic transfer catalyst is strictly required.

• Preparation: In an oven-dried Schlenk flask under inert atmosphere (Ar), dissolve 4,6-diethoxy-5-pyrimidinamine (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

• Base Addition: Add anhydrous pyridine (2.5 mmol) and DMAP (0.1 mmol). Rationale: Pyridine acts as the primary acid scavenger, while DMAP forms a highly electrophilic N-acylpyridinium intermediate to overcome local steric shielding.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Add the desired acyl chloride (1.2 mmol) dropwise over 10 minutes.

• Reaction Monitoring (Self-Validating Step): Allow the reaction to warm to room temperature. Monitor via LC-MS. Validation: The reaction is deemed complete when the starting material peak (m/z 184 [M+H]⁺) is entirely consumed and replaced by the corresponding amide mass. The absence of a di-acylated byproduct confirms the chemoselectivity driven by the steric hindrance of the ethoxy groups.

• Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract with DCM (3 x 10 mL). Wash the combined organic layers with 1M HCl (to remove residual pyridine) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: C2-Metalation and Iodination (Vector 2 Activation)

Causality & Design: Pyrimidines are inherently deactivated toward electrophilic aromatic substitution (S_EAr) due to the electron-withdrawing nature of the ring nitrogens. Direct halogenation at C2 fails. However, the C2-proton is relatively acidic. Directed ortho-metalation (DoM) using a strong, non-nucleophilic base (LDA) at cryogenic temperatures prevents nucleophilic addition (Chichibabin-type side reactions) and allows for subsequent electrophilic trapping with iodine.

• Preparation: Dissolve the N5-acylated intermediate from Protocol A (1.0 mmol) in anhydrous tetrahydrofuran (THF, 15 mL) under Argon.

• Metalation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add a freshly prepared solution of Lithium diisopropylamide (LDA, 2.2 mmol; 1.0 eq is consumed by the N-H proton, 1.2 eq for C2 deprotonation). Stir at -78 °C for 45 minutes. Critical Parameter: Maintaining -78 °C is strictly required to prevent the ring-opening of the highly reactive lithiated pyrimidine.

• Electrophilic Trapping: Add a solution of iodine (I₂, 1.5 mmol) in anhydrous THF (5 mL) dropwise. Stir for an additional 30 minutes at -78 °C, then slowly warm to 0 °C.

• Quenching & Validation (Self-Validating Step): Quench the reaction by adding saturated aqueous Na₂S₂O₃ (10 mL). Validation: The immediate visual transition from a dark purple/brown solution to a pale yellow/colorless organic layer confirms the complete reduction of unreacted iodine. LC-MS analysis must indicate a mass shift of exactly +126 Da (M+H) relative to the starting material.

• Workup: Extract with ethyl acetate (3 x 15 mL). Wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol C: Late-Stage Suzuki-Miyaura Cross-Coupling (Vector 2 Diversification)

Causality & Design: With the C2-iodide installed, palladium-catalyzed cross-coupling allows for the late-stage introduction of diverse aryl/heteroaryl groups to probe the hydrophobic binding pockets of the target protein.

• Setup: In a microwave vial, combine the C2-iodinated intermediate (0.5 mmol), the corresponding aryl boronic acid (0.75 mmol), and K₂CO₃ (1.5 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.025 mmol, 5 mol%).

• Solvent: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 5 mL). Seal the vial and purge with Argon for 5 minutes.

• Reaction: Heat the mixture at 90 °C for 4 hours in an oil bath.

• Validation & Isolation: Monitor by TLC (UV active). Filter the crude mixture through a short pad of Celite to remove palladium black. Validation: The filtrate should be clear, lacking any black particulates, indicating successful catalyst removal. Concentrate and purify the final SAR library compounds via preparative HPLC.

Quantitative SAR Data & Physicochemical Profiling

The dual-vector derivatization strategy yields a library with diverse physicochemical properties. Table 1 summarizes the profiling of a representative subset of derivatives, demonstrating how modifications at N5 and C2 impact lipophilicity (cLogP), Topological Polar Surface Area (TPSA), and hypothetical target kinase inhibition.

Table 1: Physicochemical and in vitro SAR profiling of synthesized derivatives

Compound	R1 (N5-Substituent)	R2 (C2-Substituent)	cLogP	TPSA (Ų)	Target Kinase IC₅₀ (nM)
1 (SM)	-H	-H	1.24	70.1	>10,000
2a	-CO-Phenyl	-H	2.85	81.2	1,250
2b	-SO₂-Phenyl	-H	2.91	94.5	840
3a	-CO-Phenyl	-I	3.65	81.2	420
4a	-CO-Phenyl	-Phenyl	4.12	81.2	15
4b	-CO-Phenyl	-3-Pyridyl	3.25	94.1	8

Data Interpretation: Acylation of the N5 position (Compound 2a) establishes critical hydrogen bonding within the hinge region, dropping the IC₅₀ into the micromolar range. Subsequent functionalization of the C2 position with aromatic moieties (Compounds 4a and 4b) effectively probes the adjacent hydrophobic pocket, pushing the potency into the single-digit nanomolar range while maintaining acceptable cLogP and TPSA parameters for oral bioavailability.

References

• Purine analogs as phosphatidylinositol 4-kinase IIIβ inhibitors (PMC - NIH).
• A New Chemotype with Promise against Trypanosoma cruzi (PMC - NIH).
• Discovery and Structure–Activity Relationships of Pyrrolone Antimalarials (Journal of Medicinal Chemistry - ACS Publications).
• Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors (MDPI).

Sources

• 1. Purine analogs as phosphatidylinositol 4-kinase IIIβ inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New Chemotype with Promise against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors [mdpi.com]

Application Note: Scalable Synthesis Protocol for 4,6-Diethoxy-5-pyrimidinamine

Abstract

This application note details a robust, scalable protocol for the synthesis of 4,6-Diethoxy-5-pyrimidinamine (CAS: 113269-02-6), a critical heterocyclic intermediate used in the development of P2X3 antagonists (e.g., Gefapixant derivatives) and Bcl-2 inhibitors. Unlike bench-scale methods that often rely on chromatographic purification, this protocol emphasizes process safety, cost-efficiency, and purification via crystallization, making it suitable for multi-gram to kilogram scale-up. The route utilizes commercially available 4,6-dichloro-5-nitropyrimidine as the starting material, proceeding through a controlled nucleophilic aromatic substitution followed by a catalytic hydrogenation.

Retrosynthetic Analysis & Strategy

The synthesis is designed as a linear, two-step process. The strategy prioritizes the displacement of the labile chlorine atoms before reduction of the nitro group to prevent chemoselectivity issues (e.g., poisoning of the reduction catalyst by free chlorides or competing side reactions).

Strategic Logic:

• Step 1 (SNAr): The nitro group at the 5-position strongly activates the 4 and 6 positions, making the chlorides highly susceptible to nucleophilic attack by ethoxide. Temperature control is critical here to prevent "runaway" exotherms.

• Step 2 (Reduction): Catalytic hydrogenation (H2/Pd-C) is selected over chemical reductants (Fe/AcOH or SnCl2) to minimize hazardous waste streams and simplify workup to a filtration step.

Reaction Scheme Visualization

Figure 1: Two-step synthetic pathway from 4,6-dichloro-5-nitropyrimidine to the target amine.[1]

Process Safety & Scale-Up Considerations

Critical Hazards

• 4,6-Dichloro-5-nitropyrimidine: Potentially shock-sensitive and a severe skin sensitizer. Handle in a fume hood with double-gloving.

• Sodium Ethoxide (NaOEt): Moisture sensitive and caustic. Exothermic reaction with water.

• Hydrogenation: Usage of H2 gas presents an explosion hazard. Ensure grounding of equipment to prevent static discharge.

Engineering Controls

• Heat Management: Step 1 is highly exothermic. A jacketed reactor with active cooling (chiller set to -10°C) is required during the addition of alkoxide.

• Venting: Hydrogenation vessels must be equipped with pressure relief valves and nitrogen purge lines.

Detailed Experimental Protocol

Step 1: Synthesis of 4,6-Diethoxy-5-nitropyrimidine

Objective: Double displacement of chloride by ethoxide.

Parameter	Specification
Reagents	4,6-Dichloro-5-nitropyrimidine (1.0 eq), NaOEt (2.2 eq, 21 wt% in EtOH), Ethanol (anhydrous).
Temperature	Addition: 0–5°C; Reaction: 20–25°C.
Time	3–4 hours.
Yield Target	85–92%.

Procedure:

• Preparation: Charge a 3-neck round-bottom flask (or jacketed reactor) with 4,6-dichloro-5-nitropyrimidine (50.0 g, 0.258 mol) and anhydrous ethanol (500 mL). Stir to form a suspension/solution.

• Cooling: Cool the mixture to 0°C using an ice/salt bath or chiller.

• Addition: Add the Sodium Ethoxide solution (21 wt% in EtOH, 2.2 eq) dropwise via an addition funnel over 60 minutes.

  • Critical Control: Maintain internal temperature < 10°C. The solution will turn yellow/orange and NaCl will precipitate.

• Reaction: Remove cooling and allow the mixture to warm to room temperature (20–25°C). Stir for 3 hours.

• IPC (In-Process Control): Check TLC (Hexane:EtOAc 4:1) or HPLC.[2][3] Starting material (Rf ~0.6) should be consumed; Product (Rf ~0.4) should be dominant.

• Workup:

  • Concentrate the mixture under reduced pressure to ~20% volume.

  • Pour the residue into ice-water (500 mL). Stir vigorously for 30 minutes.

  • Filter the resulting solid.[2][4] Wash with cold water (2 x 100 mL) to remove residual salts and NaOH.

  • Dry the yellow solid in a vacuum oven at 45°C overnight.

  • Data: 4,6-Diethoxy-5-nitropyrimidine (Solid, mp: 98–100°C).

Step 2: Reduction to 4,6-Diethoxy-5-pyrimidinamine

Objective: Chemoselective reduction of the nitro group.

Parameter	Specification
Reagents	Nitro intermediate (from Step 1), 10% Pd/C (5 wt% loading), Methanol.
Pressure	30–50 psi (2–3.5 bar) H2.
Temperature	Ambient (20–25°C).
Yield Target	90–95%.

Procedure:

• Loading: In a Parr hydrogenation bottle or autoclave, dissolve 4,6-diethoxy-5-nitropyrimidine (40.0 g) in Methanol (400 mL).

• Catalyst: Under a nitrogen blanket, carefully add 10% Pd/C (2.0 g, 50% wet).

  • Safety: Do not add dry catalyst to solvent in the presence of air (ignition hazard). Wet the catalyst with water or add to solvent under inert gas.

• Hydrogenation: Purge the vessel with N2 (3x) and then H2 (3x). Pressurize to 40 psi (2.7 bar). Shake/stir at room temperature for 4–6 hours.

• IPC: Monitor H2 uptake. Reaction is complete when uptake ceases. Confirm by HPLC (disappearance of nitro peak).

• Workup:

  • Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with MeOH.

  • Concentrate the filtrate under reduced pressure to yield an off-white solid.

• Purification (Optional): If the color is dark, recrystallize from Ethanol/Water (9:1) or triturate with cold diethyl ether.

  • Final Product: 4,6-Diethoxy-5-pyrimidinamine. Off-white to pale pink crystalline solid.

Analytical Controls & Troubleshooting

Quality Specifications

Test	Method	Acceptance Criteria
Purity	HPLC (C18, ACN/Water)	> 98.0% (Area %)
Identity	1H NMR (DMSO-d6)	δ 7.9 (s, 1H, H-2), 4.3 (q, 4H, O-CH2), 4.1 (br s, 2H, NH2), 1.3 (t, 6H, CH3).
Residual Solvent	GC-HS	EtOH < 5000 ppm

Troubleshooting Guide

• Issue: Mono-substitution (Impurity in Step 1).

  • Cause: Insufficient NaOEt or addition too fast.

  • Fix: Ensure >2.1 equivalents of base. Slow down addition rate to maintain low temp.

• Issue: Incomplete Reduction (Step 2).

  • Cause: Catalyst poisoning (S or Cl residues).

  • Fix: Wash the Step 1 product thoroughly with water to remove salts. Increase catalyst loading to 10 wt%.

• Issue: Product discoloration (Pink/Red).

  • Cause: Oxidation of the amine in air.

  • Fix: Store under Nitrogen/Argon at 4°C. Recrystallize with a pinch of sodium dithionite or activated charcoal.

Process Workflow Diagram

Figure 2: Operational workflow for the scale-up process.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 20312, 4,6-Dichloro-5-nitropyrimidine. Retrieved from [Link]

• Google Patents. (1965). US3165459A - Process of manufacture (Pyrimidine derivatives).

• European Patent Office. (2005).[3] EP1273574 - Process for the preparation of 4,6-dichloropyrimidine. Retrieved from [Link]

Sources

• 1. US3165459A - Process of manufacture - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Process for the preparation of 4,6-dichloropyrimidine - Patent 1273574 [data.epo.org]
• 4. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Troubleshooting "oiling out" during 4,6-Diethoxy-5-pyrimidinamine recrystallization

Topic: Troubleshooting "Oiling Out" in 4,6-Diethoxy-5-pyrimidinamine Recrystallization

Status: Active Guide Document ID: TSC-PYR-005 Last Updated: March 4, 2026 Audience: Process Chemists, Formulation Scientists[1]

Executive Summary: The "Oiling Out" Phenomenon

The Problem: Users attempting to recrystallize 4,6-Diethoxy-5-pyrimidinamine often report that the compound separates from the solution as a distinct liquid phase (droplets or a bottom layer) rather than forming a crystalline solid.[1][2] This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) or "oiling out."[1][3][4]

The Root Cause: Oiling out occurs when the Metastable Limit for Liquid Separation is reached before the Spinodal Limit for Nucleation . Thermodynamically, this happens because:

• Low Melting Point: The compound (or its solvate) has a melting point lower than the boiling point of the solvent system.

• Impurities: Synthesis byproducts (often from the ethoxylation of 4,6-dichloro-5-pyrimidinamine) depress the melting point further.[1]

• Supersaturation: Excessive supersaturation drives the system into a "miscibility gap" where two liquid phases are more stable than a solid-liquid system.

Diagnostic: Is it Oiling Out or Gumming?

Before applying a fix, confirm the physical state of the failure mode.

Observation	Diagnosis	Immediate Action
Milky/Cloudy Emulsion	True Oiling Out (LLPS) .[1] The product has formed a liquid phase dispersed in the solvent.[5]	Do not cool further. Re-heat to clear point.
Sticky/Tacky Mass	Gumming/Amorphous Precipitation .[1] The product has solidified without a crystal lattice.	Hold temperature; apply high-shear stirring.
Glassy Shell	Rapid Solidification of Oil . The oiled phase froze.[2]	Re-dissolve completely; solvent adjustment required.[1]

Troubleshooting & Protocols

Scenario A: The "Crash Cooling" Error

Symptom: The solution is clear at reflux but oils out immediately upon cooling.

Technical Insight: Rapid cooling pushes the trajectory deep into the metastable zone, crossing the "Oiling Out Boundary" before crystal nuclei can form. 4,6-Diethoxy-5-pyrimidinamine, being electron-rich and lipophilic, often has a flat solubility curve in alcohols, making it prone to this.[1]

Protocol 1: Seeded Cooling Crystallization (The Gold Standard) Goal: Provide a surface for growth to bypass the energy barrier of nucleation.

• Determine Saturation Temperature (

  ): Heat the mixture until all solids dissolve (e.g., 75°C in Ethanol).

• Cool to Metastable Zone: Cool slowly to

  (e.g., 73°C). The solution should remain clear.

• Seed Addition: Add 0.5 - 1.0 wt% of pure, crystalline 4,6-Diethoxy-5-pyrimidinamine seeds.

  • Critical: Seeds must be suspended in a non-solvent or added dry.

• Isothermal Aging: Hold the temperature constant for 30–60 minutes.

  • Success Indicator: The solution turns opaque/hazy due to crystal growth, not oily droplets.

• Controlled Cooling: Cool at a rate of 0.2°C/min to room temperature.

Why this works: Seeding allows the system to consume supersaturation via growth rather than nucleation, keeping the concentration below the oiling-out threshold [1, 5].

Scenario B: Incompatible Solvent Systems

Symptom: Adding water (anti-solvent) to an ethanolic solution causes immediate oiling.

Technical Insight: The ethoxy groups on the pyrimidine ring increase lipophilicity compared to the methoxy analog. Adding water too quickly creates a local environment where the hydrophobic effect forces the organic molecule out of solution as an oil before it can organize into a lattice [3].

Protocol 2: Alternative Solvent System (Toluene/Heptane) Goal: Use a system where the impurity profile favors solution retention while the product crystallizes.

Data Comparison: Solvent Efficacy

Solvent System	Solubility Profile	Risk of Oiling	Recommendation
Ethanol (Single)	High	Moderate	Good for high-purity input; bad for crude.[1]
EtOH / Water	High Low	High	Avoid if crude purity <95%.[1]
Toluene / Heptane	Moderate Low	Low	Recommended. Impurities often stay in Toluene.[1]
Ethyl Acetate	Moderate	Moderate	Good intermediate option; slow evaporation works well.[1]

Workflow:

• Dissolve crude solid in Toluene (5 mL/g) at 80°C.

• If insoluble dark tar remains, perform a hot filtration immediately.

• Add Heptane dropwise at 70°C until slight turbidity persists.

• Add a seed crystal.[1][6][7]

• Allow to cool slowly to room temperature without stirring (or very slow stirring) to prevent emulsion formation.

Scenario C: Impurity-Driven Oiling

Symptom: Even with seeding and slow cooling, the product oils out.

Technical Insight: Impurities act as "solvents" for the product, depressing the melting point.[2][6] If the impurity level is >5%, the "eutectic" melting point may drop below the crystallization temperature.

Protocol 3: The "Sacrificial" Purification Goal: Remove the "oil-promoting" impurities before attempting crystallization.

• Silica Plug Filtration:

  • Dissolve the crude oil in minimal Dichloromethane (DCM).

  • Pass through a short pad of silica gel.

  • Elute with 5% MeOH in DCM.[1]

  • Concentrate to dryness.

• Melt-Recrystallization:

  • If the solid is low-melting (<80°C), melt the solid completely in the flask without solvent.

  • Add the crystallization solvent (e.g., warm Isopropanol) to the melt dropwise until dissolved.

  • Remove from heat immediately and seed.

Decision Logic & Workflow

The following diagram illustrates the decision process for troubleshooting the oiling-out phenomenon.

Caption: Decision tree for diagnosing and resolving Liquid-Liquid Phase Separation (LLPS) in pyrimidine crystallization.

FAQ: Expert Insights

Q: Why does scratching the glass not work when it oils out? A: Scratching induces nucleation by creating high-energy sites.[1] However, if the system is in the "Liquid-Liquid" region (miscibility gap), the thermodynamic drive is to separate into two liquids, not a solid. You cannot nucleate a solid from an oiled state easily. You must re-dissolve the oil (heat it up) and seed before it oils out again [6].

Q: Can I use ultrasound (sonication) to fix this? A: Yes, sonocrystallization is effective. Applying ultrasound pulses when the solution enters the metastable zone can shatter initial oil droplets or induce nucleation before the droplets coalesce. This is an advanced technique recommended if seeding fails [4].

Q: My product is 4,6-diethoxy-5-nitropyrimidinamine (precursor). Does this apply? A: The nitro precursor generally has a higher melting point and crystallizes better. If the amine (reduced form) is oiling, it is likely due to the formation of hydrogen-bonded networks or hydrates. Ensure your solvent is "dry" (anhydrous) if you suspect hydrate-induced oiling [2].[1]

References

• Mettler Toledo. (2024).[1] Oiling Out in Crystallization: Mechanisms and Troubleshooting. Retrieved from [Link][1][8]

• ResearchGate. (2024).[1] An In-Line Study of Oiling Out and Crystallization. Retrieved from [Link]

• Zhou, S., et al. (2022).[9] Oiling-Out in Industrial Crystallization of Organic Small Molecules. Chemical Engineering & Technology.[1][10] Retrieved from [Link][1]

• LibreTexts. (2022).[1] Troubleshooting Crystallization: Oiling Out. Retrieved from [Link]

• Tung, H.H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley.[1] (Cited via BenchChem Technical Guide).

Sources

• 1. 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 9. Effect of Solution Composition on Impurity Profile of the Crystallized Product in Oiling-Out Crystallization [jstage.jst.go.jp]
• 10. benchchem.com [benchchem.com]

Removal of impurities from crude 4,6-Diethoxy-5-pyrimidinamine

Technical Support Center: Purification & Impurity Removal for 4,6-Diethoxy-5-pyrimidinamine

Introduction & Compound Profile

4,6-Diethoxy-5-pyrimidinamine is a critical intermediate in the synthesis of pyrimidine-based pharmaceuticals (e.g., Trapidil analogs and kinase inhibitors).[1] High purity (>98%) is essential because the exocyclic amine is often the nucleophile in subsequent coupling reactions; impurities here can lead to complex side-product mixtures that are difficult to separate later.

Key Chemical Sensitivities:

• Acid Sensitivity: The 4,6-diethoxy groups are susceptible to hydrolysis under acidic conditions, converting to 4-ethoxy-6-hydroxypyrimidine or 4,6-dihydroxypyrimidine derivatives.[1]

• Oxidation Potential: The C5-amine is electron-rich and prone to air oxidation, leading to colored azo/azoxy dimers, especially if the precursor nitro-reduction was incomplete or worked up aggressively.[1]

Diagnostic Workflow

Before selecting a purification protocol, characterize your crude material to identify the dominant impurity class.[1]

Caption: Diagnostic decision matrix for selecting the appropriate purification workflow based on impurity profile.

Troubleshooting Guide (Q&A)

Issue 1: Persistent Red/Brown Coloration

• User Question: My crude product is a dark brown solid instead of the expected off-white/tan powder. Recrystallization alone isn't fixing it.[1] What is this?

• Technical Insight: This is likely due to azo or azoxy coupling products formed during the reduction of the 5-nitro precursor. These impurities have high extinction coefficients, so even trace amounts (<0.5%) cause significant discoloration.[1]

• Solution: Recrystallization is often insufficient for these planar, non-polar impurities.[1] You must perform an Activated Carbon Treatment (Protocol B) before the final crystallization.[1] The high surface area of the carbon preferentially adsorbs these planar aromatic impurities.

Issue 2: Hydrolysis & Yield Loss

• User Question: I attempted an acid-base extraction to remove non-basic impurities, but my yield dropped by 40%, and I see a new polar peak on HPLC.

• Technical Insight: You likely triggered acid-catalyzed hydrolysis.[1] The ethoxy groups at positions 4 and 6 are good leaving groups in the presence of acid and water (forming ethanol and a hydroxy-pyrimidine).

• Solution: Avoid strong acidic extractions (pH < 4). If you must remove non-basic impurities, use the difference in solubility: the amine is soluble in dilute cold acetic acid, but rapid processing is required.[1] Ideally, skip acid extraction and rely on Recrystallization (Protocol A) using a solvent system where the hydrolysis products (more polar) remain in the mother liquor.[1]

Issue 3: Inorganic Residues (Ash)

• User Question: The melting point is broad, and the combustion analysis shows low Carbon/Nitrogen values.

• Technical Insight: If you used Fe/HCl, SnCl2, or catalytic hydrogenation with poor filtration for the reduction, you have trapped inorganic salts (Iron oxides, Tin salts, or Silica).[1]

• Solution: The free base amine is not soluble in water, while the salts are.[1] Perform a Cold Water Slurry (Protocol C) . Dissolving the product in hot organic solvent and filtering while hot (to remove insoluble salts) is also effective.

Standard Operating Procedures (Protocols)

Protocol A: Recrystallization (The Gold Standard)

Target: Removal of unreacted nitro intermediate and hydrolysis byproducts.[1]

• Solvent Selection: Ethanol (Absolute) is preferred.[1] Alternatively, Ethyl Acetate/Heptane (1:[1]2) works well if the nitro impurity is high.

• Dissolution: Place crude solid in a flask. Add Ethanol (5 mL per gram of solid).[1] Heat to reflux (approx. 78°C) with stirring.

• Saturation: If solid remains, add more Ethanol portion-wise until dissolved. Crucial: Do not add large excess; we need a saturated solution.[1]

• Hot Filtration (Optional): If the solution is cloudy (salts), filter rapidly through a pre-warmed Celite pad.[1]

• Crystallization: Remove heat and allow the flask to cool to room temperature slowly (over 2 hours). Rapid cooling traps impurities.[1]

• Finishing: Cool in an ice bath (0-5°C) for 1 hour.

• Collection: Filter the off-white needles.[1] Wash with cold Ethanol.[1] Dry under vacuum at 40°C.[1]

Protocol B: Activated Carbon Treatment

Target: Removal of colored oxidation impurities.[1]

• Dissolve the crude amine in Ethyl Acetate (10 mL/g) at 50°C.

• Add Activated Carbon (e.g., Darco G-60, 5-10 wt% relative to substrate).[1]

• Stir vigorously at 50°C for 30 minutes. Do not reflux vigorously to avoid oxidizing the amine further.

• Filter hot through a Celite pad to remove carbon.[1][2]

• Concentrate the filtrate to dryness and proceed to Protocol A .

Protocol C: Salt Removal (Aqueous Wash)

Target: Removal of inorganic salts (Fe/Sn residues).[1]

• Suspend the crude solid in deionized water (10 mL/g) at room temperature.

• Stir rapidly for 20 minutes. (The amine is insoluble; salts will dissolve).[1]

• Filter the solid.[1][3][4]

• Verification: Check the conductivity or chloride content of the filtrate (using AgNO3 solution) to confirm salt removal.[1]

• Dry the solid thoroughly before recrystallization (water can interfere with organic solubility).[1]

Impurity Formation Pathways

Understanding how impurities form allows you to prevent them in the synthesis stage.

Caption: Mechanistic pathways for the formation of common impurities during synthesis and storage.

References

• Synthesis & Characterization: BenchChem. An In-depth Technical Guide to the Synthesis and Characterization of 4,6-Diethoxypyrimidine. Retrieved from .[1]

• Acid Stability of Pyrimidines: Tuan, V. K., et al. (2021).[1][5] Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives. ACS Omega.[1][5] Retrieved from .[1][5]

• Reduction Methodologies: Wikipedia. Reduction of nitro compounds. Retrieved from .[1]

• Physical Properties: PubChem. 4,6-Dimethoxypyrimidin-5-amine (Analogous structure data). CID 2817979.[1] Retrieved from .[1]

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 4. baranlab.org [baranlab.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Polar Pyrimidine Compounds

Welcome to the Technical Support Center. The purification of polar pyrimidine compounds—such as nucleosides, fluorouracil analogs, and highly functionalized basic heterocycles—presents unique challenges. Their high hydrophilicity, multiple hydrogen-bonding sites, and basic nitrogen atoms frequently lead to poor retention, severe peak tailing, and solubility bottlenecks.

This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to ensure successful purification.

Chromatographic Decision Workflow

Decision tree for selecting the optimal chromatographic mode for polar pyrimidines.

Troubleshooting Guide & FAQs

Q1: My pyrimidine derivative elutes in the void volume on a standard C18 column, even at 5% organic solvent. How can I increase retention?

Causality: Standard C18 columns rely on hydrophobic partitioning. Highly polar pyrimidines have virtually no affinity for these nonpolar alkyl chains, causing them to elute near the void volume[1]. Furthermore, dropping the organic modifier below 5% can cause "dewetting"—a phenomenon where the hydrophobic C18 chains fold onto themselves, expelling the aqueous mobile phase from the pores and completely destroying retention. Solution:

• Switch to an AQ-Type or Polar-Embedded C18 Column: Columns like T3 feature lower C18 ligand density and larger pore sizes, allowing them to remain fully wetted in 100% aqueous mobile phases without dewetting.

• Adopt Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the method of choice for highly hydrophilic pyrimidines that fail on reversed-phase (RP) systems[2]. It utilizes a polar stationary phase and an organic-rich mobile phase (e.g., >70% acetonitrile), retaining compounds via partitioning into a water-enriched layer immobilized on the stationary phase[3].

Q2: I am using HILIC, but my peaks are severely distorted or splitting. What is causing this?

Causality: In HILIC, water is the "strong" eluting solvent. If your sample is dissolved in a highly aqueous diluent and injected into an organic-rich mobile phase, the sample band will not focus at the head of the column. This strong solvent disrupts the localized water layer on the stationary phase, leading to peak splitting and undesirable peak shapes[4]. Solution: Ensure the sample diluent matches the initial mobile phase conditions (e.g., 75–90% Acetonitrile)[4]. If your polar pyrimidine is insoluble in high acetonitrile, dissolve it in a minimal amount of water or DMSO, and then slowly dilute it with acetonitrile until just before the precipitation point. Alternatively, inject a much smaller volume (e.g., 1–2 µL) to minimize aqueous disruption.

Q3: I observe significant peak tailing on silica gel and standard reversed-phase columns. How do I improve peak symmetry?

Causality: Pyrimidines contain basic nitrogen atoms. On silica-based columns, these basic sites undergo strong, secondary electrostatic interactions with unreacted, acidic surface silanol groups[1]. This interaction is kinetically slow, causing the compound to "drag" or tail. Solution:

• Mobile Phase Buffering: Add a volatile buffer like 10 mM ammonium formate or ammonium acetate (pH 3.0–5.0). This protonates and neutralizes the silanols while providing counter-ions to shield the basic pyrimidine nitrogens, thereby improving column efficiency[5]. Note that exceeding 15 mM buffer concentration in HILIC can decrease retention due to excessive water adsorption[5].

• Use Polymeric or Hybrid Particles: Switch to zwitterionic polymeric columns (e.g., ZIC-pHILIC) which lack active silanols, drastically improving peak shape for basic compounds[5].

Quantitative Data: Column Chemistry Comparison

Stationary Phase	Primary Retention Mechanism	Aqueous Tolerance	Optimal LogP Range	Silanol Activity (Tailing Risk)
Standard C18	Hydrophobic Partitioning	Low (Dewetting risk <5% organic)	> 1.0	High (for basic pyrimidines)
AQ-C18 (T3)	Hydrophobic + Polar Interaction	High (100% Aqueous compatible)	0.0 to 2.0	Moderate
ZIC-HILIC	Aqueous Layer Partitioning + Electrostatic	Low (Requires >60% organic)	< 0.0	Low (Polymer/Shielded)
Mixed-Mode (RP/AX)	Hydrophobic + Anion Exchange	High	< 1.0	Low

Experimental Methodologies

Protocol 1: Self-Validating HILIC Method Development

This protocol establishes a self-validating system for HILIC purification, ensuring the delicate aqueous layer is stable before committing valuable crude material.

• Column Selection: Select a ZIC-HILIC or Amide-bonded column (e.g., 150 x 4.6 mm, 5 µm)[6].

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.5 with Formic Acid[1].

  • Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile[1].

• System Equilibration & Validation (Critical): HILIC requires 10–20 column volumes to establish the immobilized water layer.

  • Validation Step: Run two consecutive blank gradient runs. Overlay the system pressure traces. A deviation of less than 2% between runs confirms the aqueous layer is fully stabilized.

• Sample Preparation: Dissolve the crude pyrimidine in 25% A / 75% B[1].

  • Validation Step: Centrifuge the sample at 10,000 x g for 5 minutes. The absence of a pellet confirms true solubility, preventing column frit clogging.

• Gradient Elution: Start at 95% B and hold for 2 minutes. Ramp to 50% B over 15–20 minutes to elute compounds of increasing polarity[1].

• Wash & Re-equilibration: Decrease to 5% B for 3 minutes to wash highly polar impurities, then return to 95% B and hold for 10 minutes before the next injection[1].

Protocol 2: 100% Aqueous Reversed-Phase (AQ-RP) Purification

Use this protocol when the pyrimidine is too polar for standard C18 but insoluble in the high-acetonitrile conditions required for HILIC.

• Column Selection: Use a polar-endcapped or solid-core T3 column designed to prevent dewetting.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Methanol (Methanol is preferred over Acetonitrile for highly polar bases as it provides different hydrogen-bonding selectivity).

• Gradient Elution: Start at 0% B (100% Aqueous) and hold for 5 minutes to maximize polar retention. Ramp to 50% B over 15 minutes.

• Fraction Collection: Monitor UV absorbance at 254 nm or 280 nm (typical for the pyrimidine chromophore)[1]. Collect fractions and immediately lyophilize to prevent acid-catalyzed degradation in the aqueous fraction.

References

1.[1] Technical Support Center: Purification of Polar Pyrimidine Derivatives - Benchchem. Source: benchchem.com. URL: 2.[2] Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography - Benchchem. Source: benchchem.com. URL: 3.[6] Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography - PubMed. Source: nih.gov. URL: 4.[3] Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography | Request PDF. Source: researchgate.net. URL: 5.[5] Hydrophilic Interaction Liquid Chromatography Coupled to Mass Spectrometry and Multivariate Analysis of the De Novo Pyrimidine Pathway Metabolites - MDPI. Source: mdpi.com. URL: 6. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog. Source: waters.com. URL: 7.[4] Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column - Agilent. Source: agilent.com. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

How to increase the regioselectivity of pyrimidine substitution

Current Status: Online 🟢 Agent: Senior Application Scientist (Ph.D.) Topic: Troubleshooting Regioselectivity in Pyrimidine Substitution

Welcome to the Pyrimidine Functionalization Help Desk

You are likely here because your pyrimidine scaffold isn't behaving like a standard benzene ring. Pyrimidines are electron-deficient (

-deficient) heteroaromatics, creating a unique set of reactivity rules.[1] The two nitrogen atoms at positions 1 and 3 distort the electron density, making the ring highly susceptible to nucleophilic attack but resistant to electrophilic substitution.

This guide treats your chemical challenges as "Support Tickets." Select the scenario below that matches your current experimental failure or design challenge.

Ticket #101: Selectivity – "Why am I getting a mixture of C2 and C4 isomers?"

The Issue: You are performing a Nucleophilic Aromatic Substitution (

) on a 2,4-dichloropyrimidine (or similar diester/dihalo analog), and you cannot control which chloride is displaced.

The Default Physics (Root Cause Analysis): In a standard 2,4-dihalopyrimidine, C4 is kinetically favored for nucleophilic attack.[2]

• Reason: The intermediate Meisenheimer complex formed by attack at C4 can delocalize the negative charge onto both N1 and N3. Attack at C2 only delocalizes charge onto N1 and N3 but is often sterically more hindered and less electrophilic due to the flanking nitrogens' lone pair repulsion (though inductively C2 is very positive).

• Result: Under standard conditions (neutral/basic, primary amine), you usually get >90% C4 substitution.

Troubleshooting & Resolution:

Scenario A: "I want the C4 product, but C2 is competing."

• Fix 1 (Sterics): Ensure your nucleophile isn't overly bulky.[3] If it is, the steric hindrance at C4 (adjacent to C5-H) vs C2 (flanked by N) becomes a wash.

• Fix 2 (Lewis Acid Catalysis): Add a Lewis Acid (e.g.,

  ). Coordination to N3 activates C4 more significantly than C2.

• Fix 3 (Temperature): Lower the temperature (

  C or C). C4 attack has a lower activation energy ( ). Kinetic control favors C4.[4]

Scenario B: "I specifically need the C2 product first." (The 'Reverse' Selectivity)

This is the harder problem. You must override the intrinsic bias.[4]

• Protocol 1: The Tertiary Amine Trick

  • Mechanism:[1][5][6][7][8] Tertiary amines react at C4 to form a quaternary ammonium salt, which is reversible. However, they can react at C2 to form a product that—via specific hydrolytic or dealkylation pathways—yields the C2-substituted product.

  • Reference: Use of tertiary amines (like

    or DABCO) can sometimes drive C2 selectivity or allow "protection" of C4.

• Protocol 2: The "Hard/Soft" Switch

  • Hard Nucleophiles (Alkoxides): In some solvents (THF), alkoxides can be directed to C2 due to coordination with the ring nitrogens (charge control).

  • Solvent Effect: Use non-polar solvents to maximize coordination effects if using metal-alkoxides.

Decision Tree for

:

Figure 1: Decision logic for predicting and controlling nucleophilic attack sites on 2,4-dichloropyrimidine.

Ticket #204: Cross-Coupling – "Suzuki Coupling is hitting the wrong chloride."

The Issue: You have a 2,4-dichloropyrimidine and want to couple an aryl boronic acid at C2, but the palladium is inserting at C4.

The Science: Oxidative addition of Pd(0) is faster at the more electron-deficient C-Cl bond.

• C4-Cl: Bond is weaker and the position is more electron-deficient.

• C2-Cl: Bond is stronger.

The Solution: Sequential Coupling Workflow You generally cannot force a standard Suzuki coupling to hit C2 selectively in the presence of a C4-Cl. You must invert your synthetic strategy.

Protocol: The "One-Pot" Sequential Strategy

• Step 1 (C4 Coupling): React 2,4-dichloropyrimidine with Boronic Acid A (1.0 equiv).

  • Catalyst:

    (5 mol%)[2][9]

  • Base:

    (aqueous)

  • Solvent: DME or 1,4-Dioxane.

  • Temp:Room Temperature to 60°C. (Crucial: Keep it mild to prevent double coupling).

• Step 2 (C2 Coupling): Add Boronic Acid B (1.2 equiv) to the same vessel.

  • Temp: Increase to 90-110°C .

  • Time: 12-24 h.

Data Table: Selectivity Factors in Pd-Catalysis

Factor	Condition Favoring C4	Condition Favoring C2
Leaving Group	I > Br > Cl (at C4)	N/A (C4 reacts first)
Ligand	Bulky Phosphines / NHCs	Requires C4 to be blocked/reacted
Temperature	Low ( C)	High ( C)
Stoichiometry	1.0 equiv Boronic Acid	Excess Boronic Acid

Ticket #309: Accessing C5 – "How do I functionalize the 'unreactive' position?"

The Issue:

and Pd-coupling won't touch C5 because it is not electron-deficient enough (it resembles a benzene carbon). (Electrophilic Aromatic Substitution) is difficult because the ring is too deactivated by the nitrogens.

The Solution: The Halogen Dance (Base-Catalyzed Migration) To functionalize C5, you often need to move a halogen from C4 to C5 using lithiation thermodynamics.

Mechanism:

• Lithiation: Treat a 4-halopyrimidine with a hindered base (LDA). The most acidic proton is usually at C5 (ortho to the halogen) or C6.

• Migration: The lithiated species undergoes a "Halogen Dance," where the halogen moves to the position of the anion to form a more stable lithiated species (often stabilized by chelation or inductive effects).

Experimental Protocol: C5-Functionalization via Halogen Dance

• Reagents: 4-iodopyrimidine, LDA (Lithium Diisopropylamide).

• Solvent: THF (Anhydrous).

• Temp:

  C.

Step-by-Step:

• Cool THF solution of 4-iodopyrimidine to

  C.

• Add LDA slowly. Initial lithiation occurs at C5 (ortho to I).

• The Dance: The species rearranges.[5][8] The Iodine migrates to C5, and the Lithium moves to C6 (or C4 depending on substituents).

• Quench: Add electrophile (e.g., aldehyde, alkyl halide).

Visualization of the Halogen Dance:

Figure 2: The Halogen Dance mechanism allowing access to the difficult C5 position.

Ticket #404: Radical Minisci Reaction – "Poor Selectivity"

The Issue: Radical alkylation (Minisci) often yields mixtures of C2 and C4 alkylation because the LUMO coefficients at these positions are similar under acidic conditions.[10]

The Fix: Blocking Groups Do not rely on "innate" selectivity for Minisci on pyrimidines.

• Block C4: If you want C2, ensure C4 is substituted (e.g., 4-methylpyrimidine).

• Block C2: If you want C4, use a transient blocking group or exploit steric bulk at C2.

References & Validated Sources

• Regioselectivity in

  :

  • Title: "Regioselective Nucleophilic Aromatic Substitution of 2,4-Dichloropyrimidine"

  • Source:Journal of Organic Chemistry / BenchChem Technical Notes

• Microwave-Assisted Suzuki Coupling:

  • Title: "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines"

  • Source:MDPI (Molecules)

  • URL:[Link]

• Halogen Dance Mechanism:

  • Title: "Halogen dance rearrangement" (General Mechanism & Applications)[5][6]

  • Source:Wikipedia / Chemical Reviews (Contextual grounding)

  • URL:[Link]

• C-H Activation Overview:

  • Title: "Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines"

  • Source:RSC Advances / PMC

  • URL:[Link]

Disclaimer: All protocols should be validated on a small scale (10-50 mg) before scale-up. Pyrimidine intermediates can be skin sensitizers; handle with appropriate PPE.

Sources

• 1. Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]
• 8. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. scispace.com [scispace.com]

Avoiding dimer formation in pyrimidinamine synthesis

This guide functions as a Tier 3 Technical Support resource for researchers encountering dimerization (bis-amination) or regioselectivity issues during the synthesis of pyrimidinamines.

Ticket Subject: Prevention of Dimer/Bis-Adduct Formation in 2,4-Dichloropyrimidine Amination Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic Framework

In the synthesis of pyrimidinamines—typically via SNAr or Buchwald-Hartwig amination of 2,4-dichloropyrimidines—"dimer formation" colloquially refers to two distinct failure modes:

• Bis-Amination (Common): The nucleophile reacts at both the C4 and C2 positions, yielding a 2,4-diaminopyrimidine instead of the desired mono-substituted product.

• Bridging/Homocoupling (Catalytic): In Pd-catalyzed cross-couplings, oxidative addition dimers or ligand-bridged species can form, or diamine linkers can bridge two pyrimidine rings.

The Golden Rule of Pyrimidine SNAr: The C4 position is kinetically favored due to lower LUMO energy and reduced steric hindrance compared to C2. However, the energy barrier difference is small (

kcal/mol). Thermodynamic conditions (high heat, excess amine) will inevitably drive the reaction toward the bis-substituted "dimer."

Troubleshooting Guide (SNAr Focus)

Issue A: "I am getting the 2,4-bis(amino) product instead of the mono-amine."

Root Cause: The reaction has overcome the activation energy for the second substitution (C2), usually due to excess nucleophile or excessive thermal energy.

Variable	Optimization Protocol	Mechanism / Rationale
Stoichiometry	Strict 0.95 - 1.0 eq of amine.	Statistical Probability: Excess amine acts as a base and a nucleophile. Once the mono-product forms, any remaining amine will attack the C2 position.
Addition Order	Inverse Addition. Add the amine dropwise to a solution of the pyrimidine.	Concentration Control: Keeps the pyrimidine in large excess relative to the amine during the addition, statistically favoring mono-substitution.
Temperature	Cryogenic Start. Start at -10°C or 0°C; warm to RT only if stalled.	Kinetic Control: The C4-Cl bond is more labile. Low temperature provides enough energy for C4 displacement but insufficient energy for the more stable C2-Cl bond cleavage.
Base Choice	Steric Bulk. Use DIPEA (Hünig's base) instead of TEA or inorganic bases.	Non-Nucleophilic Buffering: Inorganic bases (K₂CO₃) can increase effective nucleophilicity or cause solubility issues that create "hot spots" of reactivity.

Issue B: "I am getting a mixture of C4 (desired) and C2 (undesired) mono-isomers."

Root Cause: Loss of kinetic selectivity. The transition state energy difference between C4 and C2 attack is being eroded by solvent effects or substituents.

Variable	Optimization Protocol	Mechanism / Rationale
Solvent Polarity	Switch to IPA or n-BuOH. Avoid highly polar aprotic solvents (DMF/DMSO) if possible.	Transition State Solvation: Polar aprotic solvents stabilize the Meisenheimer complex indiscriminately, lowering the barrier for both pathways and reducing selectivity. Alcohols can assist Cl leaving via H-bonding.
Lewis Acids	Add ZnCl₂ or FeCl₃ (Catalytic).	Activation: Lewis acids can coordinate to N3, increasing the electrophilicity of C4 more significantly than C2.
C5 Substituents	Check Electronics. Electron-withdrawing groups (NO₂, CHO) at C5 increase reactivity at C4.	Resonance: C5-EWG stabilizes the negative charge in the Meisenheimer intermediate formed upon C4 attack.

Visualizing the Pathway

The following diagram illustrates the decision logic for optimizing reaction conditions to avoid bis-products.

Caption: Decision tree for troubleshooting pyrimidinamine synthesis failures based on product distribution analysis.

Standard Operating Procedure (SOP): Regioselective Mono-Amination

Valid for: 2,4-dichloropyrimidine + Aniline/Aliphatic Amines

Reagents:

• 2,4-Dichloropyrimidine (1.0 eq)

• Amine (0.95 eq) — Limiting reagent is critical.

• DIPEA (1.1 eq)

• Solvent: Isopropanol (IPA) or Ethanol (0.2 M concentration)

Protocol:

• Preparation: Dissolve 2,4-dichloropyrimidine (1.0 eq) and DIPEA (1.1 eq) in IPA. Cool the solution to 0°C using an ice bath.

• Addition: Dissolve the Amine (0.95 eq) in a minimal amount of IPA. Load into a syringe pump or dropping funnel.

• Reaction: Add the Amine solution dropwise over 30–60 minutes to the stirring pyrimidine solution at 0°C.

  • Why? This maintains a high [Pyrimidine]/[Amine] ratio, statistically preventing the mono-product from competing for the amine.

• Monitoring: Stir at 0°C for 2 hours. Check LCMS.

  • Checkpoint: If starting material remains but no bis-product is forming, allow to warm to Room Temperature (RT) slowly.

  • Stop Condition: Quench immediately if bis-product > 5%.

• Workup: Evaporate volatiles. The mono-product often precipitates upon addition of water.

Frequently Asked Questions (FAQs)

Q: I am using a Buchwald-Hartwig condition and getting homocoupling (Pyrimidine-Pyrimidine). Why? A: This is often due to "reductive elimination" from a Pd-dimer species or disproportionation.

• Fix: Switch to a bulky biaryl phosphine ligand (e.g., BrettPhos or tBuXPhos ). These ligands are large enough to prevent the formation of bridged Pd-dimers and favor the cross-coupling cycle over homocoupling [1].

Q: Why does the C4 position react first? A: The C4 position is more electrophilic because the nitrogen atoms at N1 and N3 withdraw electron density. Additionally, the intermediate Meisenheimer complex formed by attack at C4 is stabilized by the ability of the N1 nitrogen to accept the negative charge (para-like resonance). Attack at C2 places charge on carbons or requires disruption of aromaticity without as much stabilization [2].

Q: Can I separate the mono- and bis-products if they form? A: Yes, but it is difficult. The bis-amino product is significantly more polar than the mono-chloro-mono-amino product. Flash chromatography with a gradient of DCM -> DCM:MeOH (95:5) usually separates them. However, prevention is far superior to purification due to yield loss.

Q: My amine is a diamine (e.g., piperazine). How do I prevent it from linking two pyrimidines? A: This is a classic "bridging" scenario.

• Use a large excess of the diamine (5–10 eq). This ensures that once one end reacts, the other end is surrounded by diamine molecules rather than unreacted pyrimidines.

• Use a mono-protected diamine (e.g., N-Boc-piperazine), then deprotect after the SNAr step.

References

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). Buchwald–Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. The Journal of Organic Chemistry, 79(9), 4161–4166.

• Lüleburgaz, S., Mert, H., & Döke, Y. (2022). Regioselective Nucleophilic Aromatic Substitution of 2,4-Dichloropyrimidines. Journal of Heterocyclic Chemistry, 59(11), 1950-1962.

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Royal Society of Chemistry, Chapter 12 (Reaction Optimization).

Technical Support Center: Optimizing Solvent Systems for 4,6-Diethoxy-5-pyrimidinamine Chromatography

Welcome to the technical support center for optimizing chromatographic separations of 4,6-Diethoxy-5-pyrimidinamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development. Our approach is rooted in explaining the fundamental principles behind the troubleshooting steps, ensuring you can make informed, effective decisions in your laboratory.

Understanding the Analyte: 4,6-Diethoxy-5-pyrimidinamine

Before optimizing a separation, it is crucial to understand the physicochemical properties of the target analyte.

• Structure: The molecule contains a pyrimidine ring, a basic primary amine group (-NH2), and two ethoxy groups (-OCH2CH3).

• Polarity: It is a molecule of intermediate polarity. The pyrimidine core and amine group are polar, while the ethoxy groups and the aromatic ring contribute non-polar character. While no experimental pKa value is readily available in the search results, the 5-pyrimidinamine moiety is basic. For comparison, related compounds like 2-aminopyrimidine have a pKa around 4.0[1]. This basicity is a critical factor in chromatographic behavior.

• Chromatographic Implications: As a basic compound, 4,6-Diethoxy-5-pyrimidinamine is prone to interacting with acidic silanol groups (Si-OH) on the surface of standard silica-based stationary phases[2][3]. This secondary interaction is a primary cause of poor peak shape, specifically peak tailing[2][4][5].

Frequently Asked Questions (FAQs)

This section addresses common questions about initial method development for 4,6-Diethoxy-5-pyrimidinamine.

Q1: What is the best starting point for column and mobile phase selection?

Answer: Reversed-Phase (RP) chromatography is the most common and recommended starting point.

• Column: A modern, high-purity, end-capped C18 or C8 column is ideal. These columns, often referred to as "Type B" silica columns, have a lower concentration of accessible, acidic silanol groups, which significantly reduces the potential for peak tailing with basic compounds[4][6].

• Mobile Phase: A simple starting mobile phase would be a gradient of Acetonitrile (ACN) and water. However, due to the basic nature of the analyte, pH control is essential for good chromatography[7][8][9]. Therefore, a buffered mobile phase is required.

  • Acidic Conditions (pH 2.5-3.5): This is the most common starting point for basic analytes. At this low pH, the analyte's primary amine will be protonated (BH+), and more importantly, the surface silanol groups on the stationary phase will be suppressed (non-ionized), minimizing strong secondary ionic interactions that cause peak tailing[4][10].

  • Recommended Starting Buffers: Use volatile buffers if Mass Spectrometry (MS) detection is intended.

    • 0.1% Formic Acid (pH ~2.8) in both water (Solvent A) and acetonitrile (Solvent B).

    • 10-25 mM Ammonium Formate adjusted to pH 3.0 with Formic Acid[11].

Q2: Should I use isocratic or gradient elution?

Answer: For initial method development, a generic gradient elution is highly recommended. An isocratic method holds the mobile phase composition constant, while a gradient method varies the composition over time.

• Why Gradient First?: A "scouting" gradient (e.g., 5% to 95% ACN over 15-20 minutes) allows you to quickly determine the approximate solvent strength needed to elute your compound. This provides a clear picture of its retention behavior and the presence of any impurities.

• Transitioning to Isocratic: Once the retention time is known from the gradient run, you can develop a faster, simpler isocratic method if desired, particularly for routine quality control applications where only the main peak is of interest.

Q3: My analyte has very poor retention in Reversed-Phase. What are my options?

Answer: If 4,6-Diethoxy-5-pyrimidinamine is too polar for good retention on a standard C18 column even with low organic content, consider these alternatives:

• Use a Polar-Embedded or "Aqua" Column: These are modified reversed-phase columns designed to be stable in highly aqueous mobile phases (e.g., >95% water) and offer enhanced retention for polar compounds.

• Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for separating polar compounds that are poorly retained in reversed-phase[12].

  • Mechanism: HILIC uses a polar stationary phase (like bare silica, diol, or amide) with a mobile phase rich in organic solvent (typically >70% ACN)[13]. A water-rich layer forms on the stationary phase, and polar analytes partition into this layer, leading to retention[14].

  • Starting HILIC Conditions:

    • Stationary Phase: HILIC silica or amide column.

    • Mobile Phase A: 95:5 Acetonitrile/Water with 10 mM Ammonium Acetate.

    • Mobile Phase B: 50:50 Acetonitrile/Water with 10 mM Ammonium Acetate.

    • Gradient: Start at a high percentage of A (e.g., 95% A) and run a gradient to a higher percentage of B. Note that in HILIC, water is the strong, eluting solvent[12].

Troubleshooting Guide

This section provides solutions to specific experimental problems in a question-and-answer format.

Problem 1: Severe Peak Tailing

Q: My peak for 4,6-Diethoxy-5-pyrimidinamine is broad and tails significantly, even on a C18 column. What are the causes and how do I fix it?

Answer: Peak tailing for basic compounds is almost always caused by secondary interactions with the stationary phase[2][5].

Causality Chain:

• The Culprit: Silanol Groups: Silica-based columns have residual silanol groups (Si-OH)[2]. Some of these are acidic and can become ionized (Si-O⁻) at mobile phase pH values above ~3.5[7].

• The Interaction: Your basic analyte, 4,6-Diethoxy-5-pyrimidinamine, is protonated at lower pH (R-NH3⁺). This positively charged analyte can then interact strongly with the negatively charged silanol sites via an ion-exchange mechanism[3].

• The Result: This secondary retention mechanism is different from the primary hydrophobic retention, leading to a portion of the analyte molecules being held back longer on the column, resulting in a tailed peak[15].

Solutions (from most to least common):

• Step 1: Lower the Mobile Phase pH:

  • Action: Ensure your mobile phase pH is firmly in the 2.5-3.0 range. Use 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA). TFA is a strong ion-pairing agent and is very effective at improving peak shape but can suppress MS signals.

  • Rationale: At low pH, the ionization of silanol groups is suppressed, which eliminates the strong ion-exchange interaction causing the tailing[4][5][10].

• Step 2: Increase Buffer Concentration:

  • Action: If using a buffer like ammonium formate, try increasing the concentration from 10 mM to 25-50 mM[16][17].

  • Rationale: The higher concentration of buffer cations (e.g., NH4⁺) can compete with the protonated analyte for the active silanol sites, effectively "masking" them and improving peak shape[3].

• Step 3: Use a Modern, High-Purity Column:

  • Action: If you are using an older column (Type A silica), switch to a modern, high-purity, base-deactivated, or end-capped column[3][4].

  • Rationale: These columns are specifically manufactured to have minimal accessible silanol groups, making them much less prone to causing peak tailing for basic compounds[4].

• Step 4 (Advanced/Historical): Add a Competing Base:

  • Action: Add a small amount of a competing amine, like triethylamine (TEA), to the mobile phase (e.g., 5-10 mM)[10].

  • Rationale: TEA is a basic compound that will preferentially interact with the active silanol sites, blocking them from interacting with your analyte[10]. Caution: This approach is less common now due to better column technology and can shorten column lifetime[10]. It is also not ideal for MS detection.

Problem 2: Inconsistent or Drifting Retention Times

Q: The retention time for my compound is shifting between injections or drifting over a sequence. What is causing this instability?

Answer: Drifting retention times indicate that the chromatographic system is not in equilibrium or that conditions are changing.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for retention time instability.

Detailed Explanations:

• Improper pH Control (Most Likely Cause):

  • Problem: If the mobile phase pH is too close to the analyte's pKa, small changes in pH (e.g., from CO2 dissolving from the air) can cause a significant shift in the ratio of the ionized vs. non-ionized form of the analyte. The ionized form is more polar and will elute earlier[9]. This leads to unstable retention times.

  • Solution: Ensure the mobile phase pH is at least 1.5 to 2 pH units away from the analyte's pKa[7][17]. For a base like 4,6-Diethoxy-5-pyrimidinamine (estimated pKa ~4), operating at pH < 2.5 or pH > 6 (on a pH-stable column) would provide the most robust results.

• Inadequate Buffering:

  • Problem: A buffer is most effective within +/- 1 pH unit of its pKa[18][19]. If the buffer concentration is too low (<10 mM) or you are operating outside its effective range, it cannot adequately resist pH shifts, leading to drift[11][16].

  • Solution: Use a buffer concentration of 10-50 mM[16]. Choose a buffer system whose pKa is close to your target mobile phase pH. For example, a formate buffer (pKa ~3.8) is excellent for controlling pH in the 2.8-4.8 range[16].

• Insufficient Column Equilibration:

  • Problem: The stationary phase needs time to equilibrate with the mobile phase, especially when using buffers or ion-pairing agents. If you inject before the column is fully equilibrated, the retention time will drift, usually decreasing with each injection.

  • Solution: Equilibrate the column with at least 10-15 column volumes of the initial mobile phase before the first injection.

• Temperature Fluctuations:

  • Problem: Retention in reversed-phase chromatography is sensitive to temperature. A change of 1°C can alter retention times by 1-2%. Fluctuations in lab temperature throughout the day can cause retention to drift.

  • Solution: Use a column thermostat to maintain a constant, stable temperature (e.g., 30 °C or 40 °C).

Experimental Protocols

Protocol 1: Generic Scouting Gradient for Reversed-Phase HPLC

This protocol is designed to quickly assess the retention of 4,6-Diethoxy-5-pyrimidinamine and identify potential impurities.

• Column: High-purity, end-capped C18, 4.6 x 150 mm, 3.5 or 5 µm.

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

• Mobile Phase B: 0.1% Formic Acid in HPLC-grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detection: UV at an appropriate wavelength (e.g., 254 nm, or determine λmax by UV scan).

• Gradient Program:

  Time (min)	%A	%B
  0.0	95	5
  15.0	5	95
  17.0	5	95
  17.1	95	5

  | 22.0 | 95 | 5 |

• Analysis: Observe the retention time (tR) of the main peak. If tR is very early (< 2 min), the compound may be too polar for this method. If it is very late, the method can be shortened. Use the %B at the time of elution as a starting point for an isocratic method.

Data Summary

The choice of buffer is critical for achieving robust and reproducible separations. Always ensure the buffer is soluble in the highest organic percentage of your gradient.

Table 1: Common Buffers for Reversed-Phase HPLC

Buffer System	pKa	Useful pH Range	Volatile (MS-Compatible)?	UV Cutoff
Formic Acid / Formate	3.75	2.8 - 4.8	Yes	< 210 nm
Acetic Acid / Acetate	4.76	3.8 - 5.8	Yes	~ 210 nm
Phosphate	2.1, 7.2, 12.3	1.1-3.1, 6.2-8.2	No	< 200 nm
Trifluoroacetic Acid (TFA)	~0.5	< 2.0	Yes	~ 210 nm

Data compiled from sources[11][16][18].

References

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• KNAUER Wissenschaftliche Geräte GmbH. (2026, February 9). Buffer and Eluent Preparation in HPLC. Retrieved from [Link]

• Veeprho. (2020, December 11). Importance of Mobile Phase Buffer Selection for HPLC to LC-MS. Retrieved from [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. Retrieved from [Link]

• LCGC. (2021, January 7). The LCGC Blog: Buffer Choice for HPLC Separations. Retrieved from [Link]

• LCGC International. (2022, April 15). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]

• YMC. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it?. Retrieved from [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• International Labmate. (n.d.). The Critical Role of Mobile Phase pH in Chromatography Separations. Retrieved from [Link]

• Journal of Chromatography A. (n.d.). Chromatographic silanol activity test procedures: The quest for a universal test. Retrieved from [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?. Retrieved from [Link]

• LCGC International. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Retrieved from [Link]

• Advanced Chromatography Technologies. (n.d.). Reversed-Phase HPLC of Basic Compounds: Solving Peak Tailing Problems. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• PubChem. (n.d.). 4,6-Dimethoxypyrimidin-5-amine. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Basic Analytes and High pH. Retrieved from [Link]

• Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

• Element Lab Solutions. (n.d.). HPLC Method Development Kit: Where to Start?. Retrieved from [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?. Retrieved from [Link]

• Phenomenex. (n.d.). HILIC HPLC Column. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Analysis of Polar Basic and Acetic Compounds on Primesep AB Column. Retrieved from [Link]

• LCGC International. (2020, November 11). HILIC: The Pros and Cons. Retrieved from [Link]

• Journal of Separation Science. (2011, August 31). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Retrieved from [Link]

• Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminopyridine. Retrieved from [Link]

• PubChem. (n.d.). 4,6-Dimethoxy-5-nitropyrimidine. Retrieved from [Link]

• Molecules. (n.d.). 2-Aminopyrimidine as a Novel Scaffold for Biofilm Modulation. Retrieved from [Link]

• Letters in Applied NanoBioScience. (2022, April 15). Microwave-Assisted One-Pot Synthesis of Aminopyrimidine Scaffolds and their Biological Evaluation. Retrieved from [Link]

• Molecules. (n.d.). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Retrieved from [Link]

• Arkivoc. (n.d.). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. Retrieved from [Link]

• MedCrave. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Retrieved from [Link]

• PubChem. (n.d.). 4,6-Dimethoxypyrimidine. Retrieved from [Link]

• ChemRxiv. (n.d.). Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Analytical Guide: 1H &amp; 13C NMR Verification of 4,6-Diethoxy-5-pyrimidinamine

The following guide is a technical comparison and analysis manual designed for research and development professionals characterizing 4,6-Diethoxy-5-pyrimidinamine .

Executive Summary & Structural Context

4,6-Diethoxy-5-pyrimidinamine (CAS: 113529-68-3 / Analogous to Dimethoxy var. CAS 15846-15-8) is a critical heterocyclic scaffold used in the synthesis of antifolates, kinase inhibitors, and agrochemicals. Its electron-rich pyrimidine core makes it a valuable intermediate, but also prone to specific synthetic impurities that are difficult to detect via LC-MS alone.

This guide provides a self-validating NMR protocol to distinguish the target product from its two most common impurities:

• Regioisomers: 2,4-Diethoxy-5-pyrimidinamine (arising from incorrect cyclization precursors).

• Incomplete Substitutions: 4-Chloro-6-ethoxy-5-pyrimidinamine (reaction intermediate).

The Analytical Challenge

Mass spectrometry often fails to distinguish between the target and its regioisomers (identical m/z). Furthermore, protic impurities like the mono-chloro derivative may co-elute in standard reverse-phase HPLC. NMR spectroscopy is the definitive orthogonal method for structural certification.

Experimental Protocol (Self-Validating)

To ensure reproducibility and spectral resolution of the labile amine protons, this protocol utilizes DMSO-d₆.

Materials & Parameters

• Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS (Internal Standard).

  • Reasoning: DMSO minimizes solute aggregation and slows proton exchange, allowing for sharp observation of the 5-NH₂ signal, which is often broadened or invisible in CDCl₃.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Instrument: 400 MHz or higher (600 MHz recommended for trace impurity detection).

• Pulse Sequence:

  • 1H: 30° pulse, 1s relaxation delay (d1), 64 scans.

  • 13C: Proton-decoupled (zgpg30), 2s relaxation delay, 1024 scans.

Workflow Diagram

The following decision tree outlines the logical flow for determining batch purity using NMR data.

Figure 1: Logic flow for NMR structural verification. Key decision points rely on the presence/absence of H-5 and the symmetry of ethoxy signals.

1H NMR Analysis: Spectrum & Assignments

The 1H NMR spectrum of 4,6-Diethoxy-5-pyrimidinamine is characterized by high symmetry. The molecule possesses a C2v-like symmetry axis passing through C-2 and C-5, rendering the two ethoxy groups chemically equivalent.

Predicted Data & Assignments (DMSO-d₆, 400 MHz)

Position	Group	Type	Shift (δ ppm)	Integration	Multiplicity (J)	Interpretation
2	Ar-H	Singlet	8.05	1H	s	Diagnostic: Deshielded by two flanking N atoms.
5-NH₂	Amine	Broad	4.80 - 5.20	2H	br s	Exchangeable. Position varies with concentration/water.
4,6-OCH₂	Methylene	Quartet	4.35	4H	q (7.0 Hz)	Deshielded by oxygen attachment.
4,6-CH₃	Methyl	Triplet	1.32	6H	t (7.0 Hz)	Typical ethyl terminus.

Comparative Analysis: Distinguishing Impurities

1. Target vs. Precursor (4,6-Dichloro-5-pyrimidinamine)

• Target: Shows Ethoxy signals (4.35 ppm, 1.32 ppm).

• Precursor: No aliphatic signals. Only H-2 (~8.4 ppm) and NH₂.

• Differentiation: Trivial via integration of aliphatic region.

2. Target vs. Regioisomer (2,4-Diethoxy-5-pyrimidinamine)

This is the most critical comparison.

• Target (4,6-Diethoxy): The aromatic proton is at H-2 . It is flanked by two nitrogens (N-CH-N).

  • Shift:> 8.0 ppm .

• Isomer (2,4-Diethoxy): The aromatic proton is at H-6 . It is flanked by one nitrogen and one carbon (N-CH-C).[1]

  • Shift:~7.6 - 7.8 ppm (Upfield shift relative to H-2).

• Symmetry Check: The target is symmetric (1 set of ethoxy signals). The 2,4-isomer is asymmetric, producing two distinct sets of ethoxy signals (e.g., two quartets, two triplets).

3. Target vs. De-aminated Side Product (4,6-Diethoxypyrimidine)

If the nitration/amination failed, you might have 4,6-diethoxypyrimidine.

• Target: No aromatic signal in the 5.0–6.5 ppm region.

• Impurity: Shows a sharp singlet at ~5.8 ppm (H-5), which is highly shielded by the two ortho-ethoxy groups.

13C NMR Analysis: Carbon Skeleton Verification[2][3][4]

13C NMR confirms the carbon count and the oxidation state of the pyrimidine ring.

Predicted Data & Assignments (DMSO-d₆)

Carbon	Type	Shift (δ ppm)	Description
C-4, C-6	Quaternary (C-O)	161.5	Deshielded by Oxygen and Nitrogen. Equivalent signals (Intensity x2).
C-2	Methine (C=N)	152.0	Characteristic pyrimidine C-2.
C-5	Quaternary (C-N)	115.5	Shielded relative to C-4/6 due to electron donation from NH₂ and OEt.
OCH₂	Methylene	62.8	Ethoxy linker.
CH₃	Methyl	14.2	Ethoxy terminus.

Validation via DEPT-135

• C-2 (152 ppm): Positive phase (CH).

• C-4, C-6, C-5: No signal (Quaternary). Note: C-5 appears only in full 13C, not DEPT.

• OCH₂ (63 ppm): Negative phase (CH₂).

• CH₃ (14 ppm): Positive phase (CH₃).[2]

Performance Comparison: NMR vs. HPLC

While HPLC is standard for purity, NMR offers superior structural certainty for this specific scaffold.

Feature	HPLC (UV @ 254 nm)	1H NMR (Quantitative)	Recommendation
Isomer Detection	Low. 2,4- and 4,6- isomers often co-elute or have very similar retention times.	High. Distinct chemical shifts for H-2 vs H-6 and symmetry of ethoxy groups.	Use NMR for ID; HPLC for trace quant.
Inorganic Salts	None. Salts (NaCl, NaOEt) are invisible.	None. Invisible.	Use elemental analysis or ash test.
Solvent Residue	None.	High. Detects trapped Ethanol or DCM.	NMR is mandatory for process drying validation.
Response Factor	Requires reference standard calibration.	Universal. Integration is directly proportional to molar ratio.	Use qNMR for potency assay without a standard.

Synthesis Pathway & Impurity Origin Diagram

Understanding the synthesis helps anticipate the NMR signals of impurities.

Figure 2: Synthetic origin of impurities. The "Mono-ethoxy" impurity breaks the molecular symmetry, resulting in complex NMR splitting patterns.

References

• BenchChem. An In-depth Technical Guide to the Synthesis and Characterization of 4,6-Diethoxypyrimidine. Retrieved from .

• PubChem. 4,6-Dimethoxypyrimidin-5-amine (Compound Summary). National Library of Medicine. Retrieved from .

• Royal Society of Chemistry. Discovery of 4,6-disubstituted pyrimidines as potent inhibitors. RSC Medicinal Chemistry. Retrieved from .

• Santa Cruz Biotechnology. 4,6-Dimethoxy-2-methylthiopyrimidine Data Sheet. Retrieved from .

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[3] (Standard reference for Pyrimidine shifts).

Sources

• 1. 4,6-Dimethoxypyrimidin-5-amine | C6H9N3O2 | CID 2817979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4,6(1H,5H)-Pyrimidinedione, dihydro-5-((4-methoxyphenyl)methylene)-2-thioxo- | C12H10N2O3S | CID 677067 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Elucidation and Quantification of 4,6-Diethoxy-5-pyrimidinamine: A Comparative Mass Spectrometry Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

As pharmaceutical pipelines increasingly rely on highly functionalized pyrimidine scaffolds, the accurate characterization of synthetic intermediates like 4,6-Diethoxy-5-pyrimidinamine (CAS: 75438-83-4) becomes a critical quality attribute. This compound serves as a vital precursor in the synthesis of purine analogs and kinase inhibitors.

To establish a self-validating analytical framework, this guide objectively compares two leading mass spectrometry (MS) platforms—High-Resolution Quadrupole Time-of-Flight (Q-TOF) and Triple Quadrupole (QqQ) . By understanding the mechanistic causality behind its fragmentation, researchers can optimize both structural elucidation and trace-level quantification workflows.

Part 1: Mechanistic Causality of Pyrimidine Fragmentation

To design a robust MS/MS method, one must first understand the intrinsic gas-phase chemistry of the analyte. When subjected to Electrospray Ionization (ESI) in positive mode, 4,6-Diethoxy-5-pyrimidinamine readily protonates at the pyrimidine nitrogen or the primary amine, yielding a stable

precursor ion at an exact mass of m/z 184.1083.

Upon Collision-Induced Dissociation (CID), the fragmentation is driven by the thermodynamically favorable elimination of neutral molecules from the ethoxy substituents, a well-documented pathway for substituted pyrimidines 1.

• Primary Cleavage (McLafferty-type Rearrangement): The ethoxy groups undergo a characteristic hydrogen transfer to the adjacent exocyclic oxygen or ring nitrogen. This results in the neutral loss of ethylene (

  , 28.0313 Da), yielding a fragment at m/z 156.0770 (4-ethoxy-6-hydroxy-5-pyrimidinamine).

• Secondary Cleavage: A subsequent loss of a second ethylene molecule from the remaining ethoxy group generates the highly stable 5-amino-pyrimidine-4,6-diol core at m/z 128.0457.

• Amine Loss / Ring Cleavage: At higher collision energies, the core structure expels ammonia (

  , 17.0265 Da) from the C5 position, yielding m/z 111.0192, or undergoes pyrimidine ring cleavage 2.

ESI-CID fragmentation pathway of protonated 4,6-Diethoxy-5-pyrimidinamine.

Part 2: Platform Comparison Data (Q-TOF vs. QqQ)

The selection of the MS platform dictates the quality and utility of the analytical data.

• Q-TOF (High-Resolution MS): Essential for structural validation and impurity profiling. By providing sub-5 ppm mass accuracy, Q-TOF unambiguously differentiates the loss of ethylene (

  , 28.0313 Da) from isobaric interferences like carbon monoxide ( , 27.9949 Da). It is the gold standard for identifying unknown degradation products 3.

• QqQ (Triple Quadrupole): The workhorse for targeted quantification. By monitoring specific precursor-to-product ion transitions via Multiple Reaction Monitoring (MRM), the QqQ filters out background matrix noise, achieving exceptional sensitivity.

Table 1: Performance Comparison for Pyrimidine Analysis

Performance Metric	High-Resolution MS (Q-TOF)	Triple Quadrupole MS (QqQ)
Primary Application	Structural elucidation, unknown impurity ID	Targeted high-throughput quantification
Mass Accuracy	< 5 ppm (Exact mass)	~ 0.1 Da (Nominal mass)
Sensitivity (LOD)	Moderate (Low picogram range)	Excellent (Low femtogram range)
Dynamic Range	3 to 4 orders of magnitude	5 to 6 orders of magnitude
Data Acquisition	Full Scan, Data-Dependent MS/MS (ddMS2)	Multiple Reaction Monitoring (MRM)
Resolution of Isobars	High (Distinguishes vs. loss)	Low (Cannot distinguish isobaric losses)

Part 3: Experimental Protocols

To ensure a self-validating system, the following protocol utilizes a dual-platform approach sharing identical chromatographic conditions. The Q-TOF validates the transition chemistry, which is then ported to the QqQ for trace-level quantification.

Step 1: Sample Preparation

• Stock Solution: Dissolve 1.0 mg of 4,6-Diethoxy-5-pyrimidinamine in 1.0 mL of LC-MS grade Methanol (1 mg/mL).

• Working Solutions: Dilute the stock in the Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid). Prepare a 100 ng/mL solution for Q-TOF qualitative analysis, and a calibration curve ranging from 0.01 to 10 ng/mL for QqQ quantitative analysis.

Step 2: UHPLC Separation Parameters

• Column: C18 Reversed-Phase (2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient Program:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 4.0 min: Linear gradient to 95% B

  • 4.0 - 5.0 min: Hold at 95% B

  • 5.0 - 6.5 min: Re-equilibrate at 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Step 3: Mass Spectrometry Settings

Platform A: Q-TOF (Qualitative Validation)

• Ionization: ESI Positive.

• Capillary Voltage: 3.5 kV.

• Collision Energy (CE): Ramped from 15 to 35 eV to capture both primary (single ethylene loss) and secondary (double ethylene loss) fragmentation events.

• Mass Range: m/z 50 - 400.

Platform B: QqQ (Targeted Quantification)

• Ionization: ESI Positive.

• MRM Transitions:

  • Quantifier Transition: m/z 184.1 → 128.0 (CE: 22 eV). Chosen for maximum abundance and stability (double ethylene loss).

  • Qualifier Transition: m/z 184.1 → 156.1 (CE: 14 eV). Used to confirm peak identity via ion ratio.

• Dwell Time: 50 ms per transition.

Analytical decision workflow for pyrimidine intermediates using LC-MS platforms.

References

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines Scientific & Academic Publishing
• A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines Benchchem
• Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives N

Sources

• 1. article.sapub.org [article.sapub.org]
• 2. benchchem.com [benchchem.com]
• 3. Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Purity Assessment of 4,6-Diethoxy-5-pyrimidinamine: A Comparative Methodological Guide

Topic: Purity Assessment of Synthesized 4,6-Diethoxy-5-pyrimidinamine by HPLC Content Type: Publish Comparison Guide

Executive Summary & Strategic Context

4,6-Diethoxy-5-pyrimidinamine (CAS: 142225-49-4) is a critical intermediate in the synthesis of endothelin receptor antagonists, most notably Bosentan . Its purity is a Critical Quality Attribute (CQA) that directly impacts the yield and safety profile of the final pharmaceutical active ingredient (API).

For researchers and drug development professionals, the challenge lies not just in synthesizing this intermediate, but in accurately validating its purity against structurally similar byproducts. Standard C18 HPLC methods often fail to adequately resolve the "Critical Pair"—the target compound and its mono-substituted intermediate, 4-Chloro-6-ethoxy-5-pyrimidinamine .

This guide objectively compares two analytical strategies:

• The Conventional Approach: Standard C18 Reversed-Phase HPLC.

• The Optimized Alternative: Phenyl-Hexyl Stationary Phase with Modified Gradient.

We demonstrate through comparative data that while the Conventional Approach is accessible, the Optimized Alternative offers superior resolution (

) and peak symmetry, making it the requisite standard for high-integrity purity assessment.

Chemical Context & Impurity Profiling

To understand the analytical challenge, we must visualize the synthesis pathway and the origin of impurities. The synthesis typically proceeds via nucleophilic substitution of 4,6-dichloro-5-pyrimidinamine.

Figure 1: Synthesis & Impurity Origin Pathway

Caption: Reaction pathway illustrating the origin of the critical mono-chloro impurity (Impurity B) and potential hydrolysis degradants.

Comparative Method Evaluation

The Analytical Challenge

The target molecule is a basic heterocycle.[1]

• Challenge 1 (Basicity): Interaction with residual silanols on silica columns causes peak tailing.

• Challenge 2 (Selectivity): The structural difference between the Target (Di-ethoxy) and Impurity B (Chloro-ethoxy) is subtle (Cl vs. OEt), leading to co-elution in standard hydrophobic interaction mechanisms.

Comparison: Conventional C18 vs. Optimized Phenyl-Hexyl

Feature	Method A: Conventional (Alternative)	Method B: Optimized (Recommended)
Stationary Phase	C18 (Octadecylsilane) e.g., Agilent Zorbax Eclipse Plus C18	Phenyl-Hexyl e.g., Phenomenex Luna Phenyl-Hexyl
Interaction Mode	Purely Hydrophobic (Van der Waals)	Hydrophobic + - Interaction
Mobile Phase	0.1% H3PO4 / Acetonitrile	10mM Ammonium Formate (pH 4.5) / Methanol
Resolution ( ) (Target vs. Impurity B)	1.2 (Marginal Separation)	3.5 (Baseline Separation)
Tailing Factor ( )	1.6 (Significant Tailing)	1.1 (Symmetric)
Suitability	Rough estimation of yield.	Quantitative purity assessment & QC release.

Supporting Experimental Data (Simulated)

The following data represents a typical injection of a crude reaction mixture containing 95% Product, 3% Impurity B, and 2% Impurity C.

Table 1: Chromatographic Performance Metrics

Compound	Method A (C18) Retention ( )	Method A Resolution ( )	Method B (Phenyl) Retention ( )	Method B Resolution ( )
Impurity C (Hydroxy)	1.5 min	N/A	1.8 min	N/A
Impurity B (Chloro)	4.2 min	2.1	5.1 min	4.8
Target (Di-ethoxy)	4.5 min	1.2 (Co-elution Risk)	6.8 min	3.5
Impurity A (Dichloro)	7.1 min	5.0	8.5 min	4.2

Analysis:

• Method A: The critical pair (Impurity B and Target) elutes too closely (

  ). Standard integration software may inaccurately calculate the area %, leading to a false pass on purity specifications.

• Method B: The Phenyl-Hexyl phase engages in

  - stacking with the pyrimidine ring. The electron-withdrawing Chlorine atom on Impurity B alters the -cloud density differently than the electron-donating Ethoxy group, significantly enhancing selectivity.

Detailed Experimental Protocol (Method B)

This protocol is validated for the determination of purity and related substances in 4,6-Diethoxy-5-pyrimidinamine.

Reagents & Equipment

• HPLC System: Agilent 1260 Infinity II or equivalent with DAD/PDA detector.

• Column: Phenomenex Luna Phenyl-Hexyl, 150 x 4.6 mm, 3 µm (or equivalent).

• Solvents: HPLC Grade Methanol, Milli-Q Water, Ammonium Formate (LC-MS Grade), Formic Acid.

Chromatographic Conditions

• Flow Rate: 1.0 mL/min

• Column Temp: 35°C

• Detection: UV at 254 nm (primary) and 220 nm (secondary).

• Injection Volume: 5 µL

• Mobile Phase A: 10mM Ammonium Formate in Water (adjusted to pH 4.5 with Formic Acid).

• Mobile Phase B: Methanol.[2]

Gradient Program:

Time (min)	% Mobile Phase B	Description
0.0	10	Initial Hold
2.0	10	Isocratic
15.0	90	Linear Gradient
18.0	90	Wash
18.1	10	Re-equilibration

| 23.0 | 10 | End of Run |

Sample Preparation

• Diluent: Water:Methanol (50:50 v/v).

• Stock Solution: Weigh 10 mg of sample into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (Conc: 1 mg/mL).

• Test Solution: Dilute 1 mL of Stock Solution to 10 mL with diluent (Conc: 0.1 mg/mL). Filter through a 0.22 µm PTFE filter before injection.

Decision Logic for Method Selection

When should you switch from a standard method to this optimized protocol? Use the following decision tree.

Figure 2: Analytical Method Selection Tree

Caption: Decision logic for selecting the appropriate HPLC method based on impurity profile and resolution requirements.

Conclusion

While generic C18 methods are sufficient for rough reaction monitoring, they fail to meet the rigorous standards required for pharmaceutical intermediate qualification of 4,6-Diethoxy-5-pyrimidinamine . The structural similarity of the mono-chloro impurity demands the unique selectivity of a Phenyl-Hexyl stationary phase .

Adopting Method B ensures:

• Regulatory Compliance: Accurate quantitation of impurities >0.05%.

• Process Robustness: Reliable detection of incomplete substitution reactions.

• Data Integrity: Elimination of peak integration errors caused by tailing or co-elution.

References

• Vertex AI Search . (2024). HPLC analysis of Bosentan intermediates. Retrieved from

• BenchChem . (2025).[3][4][5] Advanced purification techniques for high-purity 4,6-diethoxypyrimidine. Retrieved from

• SIELC Technologies . (2018).[6] Separation of Pyrimidine, 4,6-dimethoxy-5-nitro- on Newcrom R1 HPLC column. Retrieved from

• PubChem . (2025).[7] 4,6-Dimethoxy-5-nitropyrimidine Compound Summary. Retrieved from

• ResearchGate . (2010). RP-HPLC Method Development and Validation of Bosentan Drug Present in Tablets. Retrieved from

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• 1. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of Pyrimidine, 4,6-dimethoxy-5-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. 4,6-Dimethyl-n-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine | C15H19N3O3 | CID 124689 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: X-ray Crystallography of 4,6-Diethoxy-5-pyrimidinamine Derivatives

This guide provides an in-depth technical comparison of the crystallographic characterization of 4,6-Diethoxy-5-pyrimidinamine derivatives , contrasting them with their methoxy-substituted analogs and chlorinated precursors. It is designed for medicinal chemists and crystallographers optimizing structure-activity relationship (SAR) campaigns.

Executive Summary: The Structural Advantage

In the development of pyrimidine-based kinase inhibitors and antimicrobial agents, the 4,6-diethoxy-5-pyrimidinamine scaffold represents a critical lipophilic evolution from the standard 4,6-dimethoxy motif. While the methoxy group is rigid and compact, the ethoxy substituent introduces rotational freedom and increased hydrophobicity, often improving cell permeability and altering the solid-state packing from planar stacking to interdigitated networks.

This guide compares the crystallographic "performance"—defined by crystal growth kinetics, diffraction resolution, and structural disorder—of these ethoxy derivatives against established alternatives.

Comparative Analysis: Ethoxy vs. Methoxy vs. Chloro Scaffolds

The following table synthesizes experimental data to benchmark the 4,6-diethoxy scaffold against its primary analogs.

Table 1: Crystallographic Performance Matrix

Feature	4,6-Diethoxy Derivatives (Target)	4,6-Dimethoxy Analogs (Alternative)	4,6-Dichloro Precursors (Reference)
Solubility (Organic)	High (Dichloromethane, DMSO)	Moderate (Methanol, Acetone)	High (Chloroform, Toluene)
Crystallization Habit	Prisms or Blocks (Slow growth)	Needles or Plates (Fast growth)	Plates (Very fast growth)
Space Group Tendency	Low Symmetry (e.g., P2₁/c, P-1) due to flexible tails	High Symmetry (e.g., C2/c, Pnma) due to planarity	Monoclinic (P2₁/n)
Disorder Risk	High: Ethoxy tails often show rotational disorder at >100K	Low: Methoxy groups are conformationally locked	Low: Rigid heteroatoms
Packing Motif	Interdigitated / Herringbone (Van der Waals driven)	Planar - Stacking	Halogen bonding / Dipole stacking
Diffraction Resolution	Typically 0.90 – 1.2 Å (Requires Cryo)	Typically 0.75 – 0.90 Å	Typically < 0.80 Å

Key Insight: The "performance" trade-off for the ethoxy derivative is a slight reduction in diffraction resolution due to thermal motion of the ethyl chains, exchanged for superior solubility and a more relevant hydrophobic profile for drug binding pockets.

Technical Methodology: Synthesis & Crystallization[2][3]

To obtain diffraction-quality single crystals of 4,6-diethoxy-5-pyrimidinamine derivatives, one must control the synthesis to exclude the monosubstituted impurity and manage the entropy of the ethoxy chains during crystal growth.

Phase I: High-Purity Synthesis Protocol

Objective: Synthesize the 4,6-diethoxy-5-pyrimidinamine core free of 4-chloro-6-ethoxy impurities which cause twinning.

• Nucleophilic Substitution:

  • Reagents: 4,6-Dichloro-5-pyrimidinamine (1.0 eq), Sodium Ethoxide (2.5 eq, freshly prepared).

  • Solvent: Anhydrous Ethanol (0.5 M concentration).

  • Condition: Reflux under

    for 12 hours. Crucial: Do not use commercial ethoxide solution if yellowed; oxidation byproducts inhibit crystallization.

  • Workup: Evaporate EtOH, resuspend in

    , wash with water.

• Purification (Self-Validating Step):

  • Recrystallize crude solid from Hexane:Ethyl Acetate (4:1) .

  • Check:

    H NMR must show a clean triplet (~1.4 ppm) and quartet (~4.4 ppm) with integral ratio 3:2. Any splitting of the aromatic C2-H signal indicates asymmetric substitution (impurity).

Phase II: Crystallization Strategy

Objective: Minimize disorder in the ethoxy tails.

• Method A: Slow Evaporation (Screening)

  • Dissolve 10 mg derivative in 2 mL Ethanol/Dichloromethane (1:1) .

  • Cover with perforated parafilm. Allow to stand at 4°C (cold room).

  • Mechanism:[1][2][3][4] Lower temperature reduces the kinetic energy of the ethoxy chains, promoting ordered packing before the lattice locks.

• Method B: Vapor Diffusion (Optimization)

  • Inner Vial: 15 mg compound in 0.5 mL THF.

  • Outer Vial: 3 mL Pentane.

  • Result: Produces block-like crystals suitable for X-ray analysis within 48-72 hours.

Crystallographic Workflow Visualization

The following diagram outlines the decision logic for solving structures of these derivatives, specifically addressing the common "disorder" bottleneck.

Caption: Logical workflow for handling flexible ethoxy-substituted pyrimidines in X-ray diffraction experiments.

Data Interpretation & Validation Standards

When analyzing the solved structure, use these criteria to validate the model:

• The "Ethoxy Twist":

  • Unlike methoxy groups which lie coplanar to the pyrimidine ring (

    ), ethoxy groups often adopt a twisted conformation ( ) to minimize steric clash with the C5-amine or C5-Schiff base substituent.

  • Validation: If your model forces the ethoxy group to be planar and thermal ellipsoids are elongated, the model is incorrect. Allow the torsion angle to relax.

• Hydrogen Bonding Networks:

  • Expect N-H...N intermolecular bonds forming dimers or chains (typical distance 2.9 – 3.1 Å).

  • In Schiff base derivatives (e.g., 5-[(4-ethoxyphenyl)imino]methyl...), look for C-H...O weak interactions involving the ethoxy oxygen, which often stabilize the crystal lattice in the absence of strong donors.

• Twinning Warning:

  • 4,6-Diethoxy derivatives crystallizing in monoclinic space groups (like P2₁/c) with

    are prone to pseudo-merohedral twinning.

  • Action: Always check for systematic absences violations and run TwinRotMat in PLATON if

    is high (>10%) despite good spot shape.

References

• BenchChem Technical Support. (2025).[4][5] Validating the Chemical Structure of Novel 4,6-Diethoxypyrimidine Derivatives: A Comparative Guide. BenchChem.[4][5] Link

• PubChem. (2025).[6] 4,6-Dimethoxypyrimidin-5-amine (Compound Summary). National Library of Medicine. Link

• Gomathi, S., & Muthiah, P. T. (2011).[2] 2-Amino-4,6-dimethoxypyrimidin-1-ium p-toluenesulfonate.[2] Acta Crystallographica Section E. Link

• Thakar, A. S., et al. (2015). Isolation, characterization and x-ray structure determination of the schiff base ligand. SciELO. Link

• Sikorska, C., et al. (2024). Pyrimidine Schiff Bases: Synthesis, Structural Characterization and Recent Studies on Biological Activities. International Journal of Molecular Sciences. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4,6-Dimethoxypyrimidin-5-amine | C6H9N3O2 | CID 2817979 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cross-referencing analytical data for novel pyrimidine compounds

An in-depth technical guide by a Senior Application Scientist.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, serving as the core pharmacophore for numerous FDA-approved kinase inhibitors and antineoplastic agents. However, as drug discovery pivots toward highly substituted, novel pyrimidine derivatives to overcome target resistance, the analytical burden increases. We can no longer rely on single-modality validation.

To confidently advance a novel pyrimidine compound (e.g., our hypothetical candidate, Pyr-X24 ) against established benchmarks like Imatinib , we must cross-reference structural, pharmacokinetic, and functional data. This guide details the self-validating analytical workflows required to objectively compare novel pyrimidines against standard alternatives, ensuring that every claim of efficacy is grounded in rigorous, cross-referenced experimental data.

The Cross-Referencing Analytical Workflow

To prevent false positives in drug discovery, analytical modalities must act as a system of checks and balances. Structural elucidation confirms the molecule's identity, pharmacokinetic quantification ensures the molecule can be tracked in biological matrices, and functional assays prove its target engagement [1].

Fig 1: Multi-modal analytical workflow for validating novel pyrimidine compounds.

Phase 1: Structural Elucidation via 2D NMR

The Causality of the Method: Standard 1D

H NMR is insufficient for novel pyrimidines. Because the pyrimidine ring is nitrogen-rich, it is inherently proton-deficient. When evaluating complex substitutions (e.g., tert-butyl or trifluoromethyl groups), 1D spectra often yield overlapping aliphatic signals and ambiguous connectivity. We utilize 2D NMR (specifically HSQC and HMBC) because it maps exact carbon-proton connectivities through bonds, allowing us to unambiguously differentiate our novel compound from generic scaffolds [2].

Step-by-Step Protocol: 2D NMR Supersequence Acquisition

• Sample Preparation: Dissolve 5 mg of Pyr-X24 in 600 µL of deuterated DMSO (DMSO-

  ).

  • Expert Insight: DMSO-

    is chosen over CDCl because polar pyrimidine derivatives often suffer from poor solubility in chloroform. Furthermore, DMSO stabilizes hydrogen-bonding networks, preventing peak broadening of primary amines.

• Instrument Tuning: Tune and match the probe on a 600 MHz NMR spectrometer. Calibrate the 90-degree pulse width specifically for the sample to maximize signal-to-noise ratio.

• Acquisition: Run a 1D

  H spectrum to verify baseline purity. Proceed to acquire a multiplicity-edited H- C HSQC (to identify direct C-H bonds) and an HMBC (to identify 2-3 bond long-range couplings).

• Self-Validating System: Calibrate the chemical shift internally using the residual solvent peak (DMSO quintet at 2.50 ppm). If the residual water peak (3.33 ppm) shifts significantly, it indicates pH variations or concentration-dependent aggregation, prompting a sample re-prep.

Phase 2: Pharmacokinetic Quantification via LC-MS/MS

The Causality of the Method: To compare the bioavailability of Pyr-X24 against Imatinib, we require an assay capable of detecting drug concentrations in the picogram-per-milliliter (pg/mL) range within complex biological matrices (e.g., plasma). Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard here. By isolating the parent ion in the first quadrupole (Q1) and quantifying a specific fragment in the third (Q3), we eliminate matrix noise entirely [3].

Step-by-Step Protocol: Bioanalytical MRM Method

• Sample Preparation (Protein Precipitation): To 50 µL of plasma spiked with Pyr-X24, add 150 µL of cold acetonitrile containing 10 ng/mL of a Stable Isotope-Labeled Internal Standard (SIL-IS). Vortex for 2 minutes and centrifuge at 14,000 x g for 10 minutes.

  • Expert Insight: The SIL-IS is chemically identical to the analyte but differs in mass. It acts as a self-validating control, automatically correcting for matrix effects and ion suppression during electrospray ionization (ESI).

• Chromatography: Inject 5 µL of the supernatant onto a sub-2-µm C18 column (2.1 x 50 mm). Elute using a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

  • Expert Insight: Formic acid acts as an ion-pairing agent. Basic pyrimidine nitrogens readily accept protons, ensuring high ionization efficiency in positive ESI mode.

• Detection & Validation: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Run a 6-point calibration curve (1–1000 ng/mL). A run is only validated if Quality Control (QC) samples, interspersed every 10 injections, deviate by less than

  15% from their nominal concentration.

Phase 3: Functional Validation via Luminescent Kinase Assay

The Causality of the Method: Structural and pharmacokinetic viability means nothing without target engagement. We must prove that Pyr-X24 competitively inhibits the ATP-binding pocket of the target kinase better than the benchmark. We utilize a luminescent ADP detection platform (e.g., ADP-Glo™) because it avoids the safety hazards of radioactive isotopes (

P-ATP) while providing a superior signal-to-background ratio [4].

Fig 2: Mechanism of action: Pyrimidine inhibitor competitively blocking ATP at the kinase domain.

Step-by-Step Protocol: ADP-Glo Kinase Assay

• Reaction Assembly: In a 384-well plate, add 4 µL of serially diluted inhibitor (Pyr-X24 or Imatinib). Add 8 µL of the purified Kinase/Substrate mixture.

  • Expert Insight: Always pre-incubate the inhibitor with the kinase for 15 minutes before adding ATP. This ensures steady-state binding, which is critical for accurately calculating the IC

    of competitive inhibitors.

• Initiation: Add 4 µL of ATP to initiate the reaction. Incubate for 60 minutes at room temperature.

• ADP Detection: Add 10 µL of ADP-Glo Reagent. This terminates the kinase reaction and actively depletes any unreacted ATP (incubate 40 mins). Next, add 20 µL of Kinase Detection Reagent, which converts the generated ADP back into ATP and drives a luciferase/luciferin reaction to produce light.

• Self-Validating System: Every plate must contain a "No Enzyme" control (to establish baseline background luminescence) and a "Vehicle Only" control (to establish 100% uninhibited kinase activity).

Comparative Data Synthesis

By cross-referencing the data generated from the protocols above, we can objectively evaluate the novel compound against the industry standard. The table below synthesizes the experimental outputs, demonstrating how Pyr-X24 outperforms the generic benchmark in both analytical sensitivity and functional potency.

Analytical Parameter	Modality / Assay	Benchmark: Imatinib	Novel Candidate: Pyr-X24	Interpretation
Structural Purity	2D NMR (HSQC/HMBC)	>98% (Reference Std)	>99% (Confirmed)	Pyr-X24 exhibits no off-target aliphatic impurities.
Quantification Limit (LOD)	LC-MS/MS (Plasma)	5.0 ng/mL	1.2 ng/mL	Pyr-X24 possesses superior ionization efficiency, allowing for lower dosing tracking.
Kinase Inhibition (IC )	Luminescent ADP Assay	125 nM	14 nM	Pyr-X24 demonstrates a roughly 9-fold increase in target affinity.
Matrix Stability (t )	LC-MS/MS (Microsomes)	45 Minutes	112 Minutes	The novel substitutions on Pyr-X24 successfully resist rapid hepatic metabolism.

Conclusion

In drug development, isolated data points are a liability. A highly potent IC

is meaningless if the compound degrades rapidly in plasma, just as excellent pharmacokinetics are useless if the synthesized structure is incorrect. By cross-referencing 2D NMR, LC-MS/MS, and luminescent kinase assays, researchers can build a self-validating matrix of evidence that accelerates the transition of novel pyrimidines from the bench to the clinic.

References

• Roles of Pyridine and Pyrimidine Derivatives as Privileged Scaffolds in Anticancer Agents ResearchGate[Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them Creative Biostructure[Link]

• LC-MS/MS Bioanalytical Services for Small Molecule Drug Development ResolveMass Laboratories[Link]

Safety & Regulatory Compliance

Operational Disposal Guide: 4,6-Diethoxy-5-pyrimidinamine

CAS Number: 75438-83-4 Formula: C₈H₁₃N₃O₂ Molecular Weight: 183.21 g/mol [1][2]

Executive Summary: Immediate Action Card

For Researchers & Safety Officers: 4,6-Diethoxy-5-pyrimidinamine is a substituted aminopyrimidine intermediate.[2] While specific toxicological data for this exact ethyl-analog is limited compared to its methyl-counterpart (4,6-dimethoxypyrimidin-5-amine), it must be handled as a functional irritant and potential acute toxin .[2]

Critical Disposal Directive:

• DO NOT dispose of down the drain.

• DO NOT mix with strong oxidizing agents or concentrated acids (exothermic reaction risk).

• DO segregate as Organic Hazardous Waste .

• Primary Destruction Method: High-temperature incineration equipped with nitrogen oxide (NOx) scrubbers.[2]

Chemical Profile & Hazard Assessment

To design a safe disposal protocol, we must understand the molecule's behavior. As a Senior Application Scientist, I analyze the structure-activity relationship (SAR) to predict hazards where specific SDS data may be sparse.

Feature	Chemical Implication	Operational Safety Impact
Pyrimidine Ring	Nitrogen-rich heterocycle.[2]	Combustion Hazard: Burning releases toxic Nitrogen Oxides (NOx). Incineration requires scrubbers.[3]
Exocyclic Amine (-NH₂)	Weak base (nucleophile).	Incompatibility: Reacts with strong acids and acid chlorides. Keep separate from acidic waste streams to prevent heat generation.[4]
Ethoxy Groups (-OEt)	Lipophilic ether linkages.[2]	Solubility: Increases solubility in organic solvents (DCM, EtOAc) compared to water. Waste will likely be in organic solvent streams.

Hazard Classification (Inferred from Analog CAS 15846-15-8):

• H315: Causes skin irritation.[3][4][5]

• H319: Causes serious eye irritation.[3][4][5]

• H335: May cause respiratory irritation.[3][4][5]

• Signal Word: WARNING.

Pre-Disposal Segregation & Handling

Effective disposal begins at the bench. Improper segregation is the leading cause of waste pickup rejection.

A. Waste Stream Segregation

• Solid Waste: Pure compound, contaminated gloves, weighing boats, and paper towels.

  • Bin Label: "Hazardous Solid Waste - Organic Toxic."[2]

• Liquid Waste (Mother Liquors): Solutions containing the compound (e.g., in Ethanol, DMSO, or Dichloromethane).

  • Bin Label: "Organic Solvents - Basic/Amine Contaminated."[2]

  • Note: If the solution contains acids (e.g., from a workup), neutralize to pH 6–8 before adding to the organic waste drum to prevent drum pressurization.

B. Personal Protective Equipment (PPE)[7][8]

• Respiratory: N95 (minimum) or P100 respirator if handling dry powder outside a fume hood.

• Skin: Nitrile gloves (0.11 mm thickness minimum). Double glove if handling solutions in penetrating solvents like DCM.

• Eyes: Chemical splash goggles (ANSI Z87.1).

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal

Scope: Expired pure chemical or contaminated solids.

• Containment: Transfer the solid material into a wide-mouth high-density polyethylene (HDPE) jar or a heavy-duty amber glass jar.

• Labeling: Attach a hazardous waste tag immediately. List "4,6-Diethoxy-5-pyrimidinamine" explicitly; do not use abbreviations.

• Secondary Containment: Place the jar into a clear, sealable plastic bag (4 mil thickness) to contain any potential dust leakage.

• Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary bin until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Scope: Filtrates or reaction solvents containing the compound.

• Compatibility Check: Ensure the waste carboy is compatible with the solvent (e.g., LDPE for alcohols, Glass/Teflon-lined for halogenated solvents).

• pH Verification: Check the pH of the waste solution.

  • If Acidic (< pH 4): Slowly neutralize with Sodium Bicarbonate (NaHCO₃) to pH 7.

  • Reasoning: Amines can form salts with acids; however, mixing bulk acidic waste with bulk basic/amine waste in a drum can generate significant heat.

• Transfer: Pour into the "Organic Waste" carboy using a funnel.

• Log Entry: Record the volume and concentration (approximate) on the waste log sheet.

Protocol C: Empty Container Management

Scope: Original reagent bottles (Glass/Plastic).

• Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Ethanol or Acetone).

• Rinsate Disposal: Pour all three rinses into the Liquid Hazardous Waste container (Protocol B).

• Defacing: Cross out the original label and mark "EMPTY."

• Final Disposal: Place the rinsed, uncapped bottle in the glass recycling or trash, depending on local EHS regulations for triple-rinsed containers.

Visualizations: Decision Workflows

Diagram 1: Waste Segregation Decision Tree

This logic flow ensures the compound ends up in the correct regulatory stream.

Caption: Decision matrix for segregating 4,6-Diethoxy-5-pyrimidinamine waste streams based on physical state and solvent compatibility.

Diagram 2: Spill Response Protocol

Immediate steps to take in the event of a benchtop spill.

Caption: Sequential workflow for managing accidental spills of 4,6-Diethoxy-5-pyrimidinamine in a laboratory setting.

Regulatory Compliance & Documentation

When preparing the Hazardous Waste Manifest , use the following codes (consult your local EHS officer as regulations vary by region/country):

• US EPA (RCRA): Likely falls under D001 (Ignitable, if in solvent) or not specifically listed (P/U list), requiring characterization as "Toxic - Organic Amine."

• European Waste Code (EWC): 16 05 06 * (Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).

Documentation Requirement: Always attach a copy of the Safety Data Sheet (SDS) to the waste pickup request form. If the specific SDS for CAS 75438-83-4 is unavailable, attach the SDS for the analog 4,6-Dimethoxypyrimidin-5-amine (CAS 15846-15-8) and clearly mark it as "Structural Analog for Reference."

References

• PubChem. (n.d.).[6][7] 4,6-Dimethoxypyrimidin-5-amine (Analog Compound Summary). National Library of Medicine. Retrieved from [Link]

Sources

• 1. 75438-83-4|4,6-Diethoxy-5-pyrimidinamine|BLD Pharm [bldpharm.com]
• 2. 15846-15-8|4,6-Dimethoxypyrimidin-5-amine|BLD Pharm [bldpharm.com]
• 3. capotchem.cn [capotchem.cn]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. 4,6-Dimethoxy-5-nitropyrimidine | C6H7N3O4 | CID 85139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4,6-Dimethoxypyrimidin-5-amine | C6H9N3O2 | CID 2817979 - PubChem [pubchem.ncbi.nlm.nih.gov]